4-Amino-3-bromo-5-fluorobenzamide

• CAS: 1357943-94-2

Core Science & Biosynthesis

An In-depth Technical Guide to 4-Amino-3-bromo-5-fluorobenzamide: Synthesis, Properties, and Applications in Drug Discovery

For Researchers, Scientists, and Drug Development Professionals

Abstract

4-Amino-3-bromo-5-fluorobenzamide is a substituted aromatic amide of increasing interest within the field of medicinal chemistry. Its unique substitution pattern, featuring an amino group, a bromine atom, and a fluorine atom on the benzamide core, presents a versatile scaffold for the development of novel therapeutic agents. This guide provides a comprehensive overview of its chemical identity, a plausible synthetic route, and its potential applications as a building block in drug discovery, particularly in the design of kinase and PARP inhibitors. The content herein is intended to serve as a technical resource for researchers engaged in the synthesis and evaluation of novel small molecule entities.

Core Molecular Identifiers

4-Amino-3-bromo-5-fluorobenzamide is a fine chemical intermediate whose precise biological and chemical properties are a subject of ongoing research. The fundamental identifiers for this compound are summarized below.

Identifier	Value	Source
CAS Number	1357943-94-2	Commercial supplier data
Molecular Formula	C₇H₅BrFN₂O	Calculated
Molecular Weight	233.03 g/mol	Calculated
IUPAC Name	4-Amino-3-bromo-5-fluorobenzamide	IUPAC Nomenclature
Canonical SMILES	C1=C(C(=C(C=C1F)Br)N)C(=O)N	PubChem CID: 54850359 (for a related structure)

Synthesis and Reaction Mechanisms

While a specific, peer-reviewed synthesis for 4-Amino-3-bromo-5-fluorobenzamide is not extensively documented in publicly available literature, a robust synthetic strategy can be devised from established organic chemistry principles and published procedures for analogous compounds. A logical and efficient approach involves the amidation of a corresponding benzoic acid precursor.

Proposed Synthetic Pathway

A plausible two-step synthesis commences with the bromination and fluorination of a suitable commercially available starting material to yield 4-amino-3-bromo-5-fluorobenzoic acid, followed by its conversion to the target amide.

Caption: Proposed two-step synthesis of 4-Amino-3-bromo-5-fluorobenzamide.

Experimental Protocol: Amide Formation from Carboxylic Acid

The conversion of the carboxylic acid to the primary amide is a critical step. A common and effective method involves the formation of an acyl chloride intermediate followed by reaction with an ammonia source.

Step 1: Synthesis of 4-Amino-3-bromo-5-fluorobenzoyl chloride

• To a solution of 4-amino-3-bromo-5-fluorobenzoic acid (1.0 eq) in an inert solvent such as dichloromethane (DCM) or toluene, add thionyl chloride (SOCl₂, 1.2-1.5 eq) dropwise at 0 °C.

• A catalytic amount of N,N-dimethylformamide (DMF) can be added to facilitate the reaction.

• Allow the reaction to warm to room temperature and then heat to reflux for 2-4 hours, monitoring the reaction progress by thin-layer chromatography (TLC).

• Upon completion, remove the excess thionyl chloride and solvent under reduced pressure to yield the crude 4-amino-3-bromo-5-fluorobenzoyl chloride, which can often be used in the next step without further purification.

Step 2: Synthesis of 4-Amino-3-bromo-5-fluorobenzamide

• Dissolve the crude 4-amino-3-bromo-5-fluorobenzoyl chloride in an appropriate aprotic solvent like DCM or tetrahydrofuran (THF).

• Cool the solution to 0 °C and add a concentrated aqueous solution of ammonium hydroxide (NH₄OH, excess) dropwise with vigorous stirring.

• Allow the reaction to proceed at 0 °C for 1-2 hours and then warm to room temperature, continuing to stir for an additional 2-4 hours.

• Monitor the reaction by TLC. Upon completion, the product can be isolated by extraction and purified by recrystallization or column chromatography.

Causality in Experimental Choices: The use of thionyl chloride is a classic and efficient method for converting carboxylic acids to highly reactive acyl chlorides, which readily undergo nucleophilic attack by ammonia. The addition of a catalytic amount of DMF accelerates the formation of the Vilsmeier-Haack reagent, which is the active species in the chlorination. Performing the amidation at low temperatures helps to control the exothermicity of the reaction and minimize side products.

Potential Applications in Drug Discovery

The structural motifs present in 4-amino-3-bromo-5-fluorobenzamide suggest its utility as a scaffold in the design of inhibitors for various enzymatic targets, particularly in oncology.

Kinase Inhibitors

Substituted benzamides are a well-established class of compounds that can act as "hinge-binding" motifs in kinase inhibitors. For example, derivatives of 4-bromo-N-(3,5-dimethoxyphenyl)benzamide have been synthesized and evaluated as novel inhibitors of Fibroblast Growth Factor Receptor 1 (FGFR1), a key target in non-small cell lung cancer.[1] The amino and bromo substituents on the 4-Amino-3-bromo-5-fluorobenzamide core can be strategically utilized to probe the ATP-binding pocket of various kinases, with the potential for developing selective inhibitors.

Caption: Inhibition of a receptor tyrosine kinase signaling pathway.

Poly(ADP-ribose) Polymerase (PARP) Inhibitors

The 3-aminobenzamide scaffold is a known pharmacophore for the inhibition of poly(ADP-ribose) polymerase (PARP), an enzyme crucial for DNA single-strand break repair.[2] PARP inhibitors have emerged as a significant class of anti-cancer agents, particularly for tumors with deficiencies in other DNA repair pathways, such as those with BRCA1/2 mutations. The N-cyclohexyl group can enhance lipophilicity and cell permeability, while the bromo and fluoro substituents can modulate binding affinity and metabolic stability.[2]

Safety and Handling

• Hazard Statements: May be harmful if swallowed, in contact with skin, or if inhaled. Causes skin and serious eye irritation.[3]

• Precautionary Statements:

  • Wear protective gloves, protective clothing, eye protection, and face protection.

  • Avoid breathing dust, fumes, gas, mist, vapors, or spray.

  • Use only outdoors or in a well-ventilated area.

  • Wash skin thoroughly after handling.

Always consult the specific Safety Data Sheet provided by the supplier before handling this chemical.

Spectroscopic Data (Predicted)

While experimental spectroscopic data for 4-Amino-3-bromo-5-fluorobenzamide is not widely published, predictions based on its structure can be made:

• ¹H NMR: The proton NMR spectrum is expected to show distinct signals for the aromatic protons and the amide protons. The chemical shifts and coupling constants of the aromatic protons will be influenced by the electronic effects of the amino, bromo, and fluoro substituents.

• ¹³C NMR: The carbon NMR spectrum will display characteristic signals for the aromatic carbons, with the carbon attached to the fluorine atom showing a large one-bond C-F coupling constant.

• IR Spectroscopy: The infrared spectrum should exhibit characteristic absorption bands for the N-H stretching of the primary amine and amide, the C=O stretching of the amide, and C-Br and C-F stretching vibrations.

• Mass Spectrometry: The mass spectrum will show a molecular ion peak corresponding to the molecular weight of the compound, with a characteristic isotopic pattern due to the presence of bromine.

Conclusion

4-Amino-3-bromo-5-fluorobenzamide represents a valuable and versatile building block for the synthesis of novel, biologically active molecules. Its utility in constructing potential kinase and PARP inhibitors highlights its significance in modern drug discovery and development. Further research into its synthesis, characterization, and biological evaluation is warranted to fully explore its therapeutic potential.

References

• PubChem. (n.d.). 4-amino-3-bromo-N-propylbenzamide. National Center for Biotechnology Information.
• Design, synthesis and biological evaluation of 4-bromo-N-(3,5-dimethoxyphenyl)benzamide derivatives as novel FGFR1 inhibitors for treatment of non-small cell lung cancer. (2018). Journal of Enzyme Inhibition and Medicinal Chemistry, 33(1), 905–919.
• Facile Synthesis of N-(4-Bromo-3-methylphenyl)pyrazine-2-carboxamide Derivatives, Their Antibacterial Activities against Clinically Isolated XDR S. Typhi, Alkaline Phosphatase Inhibitor Activities, and Docking Studies. (2024). Molecules, 29(18), 4384.

• Z944 | C19H27ClFN3O2 | CID 44540045. (n.d.). PubChem. Retrieved February 21, 2024, from [Link]

• Application Notes and Protocols: Synthesis and Evaluation of 3-amino-4-bromo-N-cyclohexylbenzamide and its Analogs. (2025). BenchChem.
• SAFETY DATA SHEET - 2-Bromo-4-fluorobenzonitrile. (2025). Fisher Scientific.
• Application Notes and Protocols for 3-Fluoro-5-iodobenzamide and its Analogs in Medicinal Chemistry. (2025). BenchChem.
• Synthesis and crystal structure of 4-amino-3-fluorophenylboronic acid. (2003). Tetrahedron Letters, 44(43), 7927-7930.
• Amide bond formation: beyond the dilemma between activation and racemisation. (2022). Chemical Society Reviews, 51(13), 5483-5539.
• New 4-amino-3-chloro benzoate ester derivatives as EGFR inhibitors: synthesis, in silico and biological analyses. (2022). Journal of Biomolecular Structure and Dynamics, 40(19), 8683-8697.
• Amide bond formation by using amino acid fluorides. (2005). ARKIVOC, 2005(14), 87-95.
• 500 gram-grade synthesis of 3-amino-4-aminoximinofurazan. (2012).

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Thermodynamic stability of 4-Amino-3-bromo-5-fluorobenzamide

Title: Thermodynamic Stability of 4-Amino-3-bromo-5-fluorobenzamide: A Comprehensive Evaluation Guide

Abstract

4-Amino-3-bromo-5-fluorobenzamide (CAS: 1357943-94-2) is a highly functionalized intermediate critical to the synthesis of advanced active pharmaceutical ingredients (APIs)[1],[2]. The thermodynamic stability of this compound is governed by a complex interplay of non-covalent interactions: classical hydrogen bonding from the amino and amide moieties, and highly directional halogen bonding driven by the bromine atom[3]. This whitepaper provides a rigorous framework for evaluating the thermodynamic stability of 4-Amino-3-bromo-5-fluorobenzamide, detailing the underlying physical chemistry, self-validating analytical protocols, and data interpretation strategies.

Structural Thermodynamics: The Halogen-Hydrogen Bonding Competition

The stability of a crystalline API intermediate is fundamentally tied to its lattice energy. In 4-Amino-3-bromo-5-fluorobenzamide, the crystal lattice acts as a thermodynamic sink stabilized by competing intermolecular forces:

• Hydrogen Bonding: The primary drivers are the N-H···O interactions between the amide carbonyl (acceptor) and the amino/amide protons (donors).

• Halogen Bonding ( σ -hole interactions): Bromine possesses a region of positive electrostatic potential on its outermost axis (the σ -hole)[3]. The electron-withdrawing nature of the adjacent fluorine atom inductively enhances this σ -hole, making the bromine an excellent halogen bond donor to the carbonyl oxygen[3].

• Metastable Defects: Benzamide derivatives are notorious for accumulating thermally activated metastable point defects well below their melting temperatures[4]. These defects can trigger selective polymorph transformations, making thermodynamic profiling critical for batch-to-batch consistency[4].

Intermolecular interaction hierarchy driving the thermodynamic stability of the crystal lattice.

Analytical Workflows for Thermodynamic Profiling

To accurately capture the thermodynamic parameters of 4-Amino-3-bromo-5-fluorobenzamide, a multi-modal approach utilizing Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA) is required[5]. DSC quantifies the heat flow associated with phase transitions (fusion, crystallization, polymorph interconversion), while TGA measures mass loss to differentiate between purely thermodynamic events and kinetic degradation[6].

Self-validating thermal analysis workflow for distinguishing phase transitions from degradation.

Quantitative Data Interpretation

The thermodynamic properties of halogenated benzamides follow specific trends based on their molecular weight and intermolecular bonding capacity[7]. Table 1 summarizes the critical parameters to monitor during the thermal evaluation of 4-Amino-3-bromo-5-fluorobenzamide.

Table 1: Key Thermodynamic Parameters for Halogenated Benzamides

Property	Analytical Technique	Thermodynamic Significance	Expected Behavior / Range
Melting Point ( Tm​ )	DSC	Energy required to disrupt the H-bond and X-bond crystal lattice.	Sharp endotherm; typically 150°C - 220°C depending on the polymorph.
Enthalpy of Fusion ( ΔHfus​ )	DSC	Total energy absorbed during the solid-to-liquid phase transition.	25 - 40 kJ/mol; variations indicate metastable defect populations.
Heat Capacity ( Cp​ )	IsoStep™ / Modulated DSC	Baseline thermal energy storage and molecular mobility.	1.2 - 1.8 J/(g·K) at 298.15 K[7].
Decomposition Onset ( Td​ )	TGA	Kinetic cleavage of covalent bonds (e.g., C-Br, C-F, amide hydrolysis).	> 250°C; accompanied by significant mass loss[6].

Step-by-Step Methodology: Self-Validating STA (Simultaneous Thermal Analysis)

To ensure scientific integrity, the following protocol describes a self-validating system where DSC and TGA are run in parallel (or via an STA instrument) to prevent the misinterpretation of thermal events[5].

Step 1: Precision Sample Preparation

• Action: Weigh exactly 2.0 to 5.0 mg of 4-Amino-3-bromo-5-fluorobenzamide into a standard aluminum crucible. Do not compress the powder.

• Causality: Using a low sample mass minimizes thermal gradients within the sample, preventing artifactual broadening of endothermic peaks. Avoiding compression prevents mechanically induced polymorphic transformations prior to analysis.

Step 2: Atmospheric Control

• Action: Purge the furnace with high-purity Nitrogen ( N2​ ) at a constant flow rate of 50 mL/min.

• Causality: An inert atmosphere suppresses oxidative degradation pathways. This ensures that any observed endotherms below 250°C are purely thermodynamic phase transitions (e.g., melting or solid-solid transitions) rather than oxidation-induced decomposition[6].

Step 3: Thermal Programming

• Action: Equilibrate the sample at 25°C for 5 minutes. Apply a linear heating rate of 10°C/min up to 350°C.

• Causality: A 10°C/min rate provides the optimal balance between resolution and sensitivity. Slower rates may allow metastable polymorphs to recrystallize during the scan, obscuring the initial solid-state form. Faster rates induce thermal lag[8].

Step 4: IsoStep™ Moisture Profiling (Optional but Recommended)

• Action: If the sample history suggests hygroscopicity, utilize an IsoStep™ DSC method[8]. Apply alternating dynamic heating steps (e.g., 2°C/min) and isothermal holds (e.g., 5 minutes at 50°C, 75°C, 100°C).

• Causality: This disentangles the kinetic endotherm of moisture evaporation from the reversible thermodynamic heat capacity ( Cp​ ) changes of the API, providing a true baseline for the anhydrous lattice stability[8].

Step 5: Cross-Validation and Data Synthesis

• Action: Overlay the DSC heat flow curve with the TGA mass loss curve.

• Causality: If a DSC endotherm occurs with zero mass loss on the TGA, it is validated as a thermodynamic phase transition (melting/polymorphism)[5]. If the endotherm correlates with mass loss, it is a kinetic degradation or desolvation event[6].

Conclusion

The thermodynamic stability of 4-Amino-3-bromo-5-fluorobenzamide is a delicate equilibrium dictated by the interplay of hydrogen and halogen bonding. By employing rigorous, self-validating thermal analysis methodologies, researchers can accurately map its solid-state landscape, predict shelf-life, and ensure the structural integrity of this critical intermediate throughout downstream pharmaceutical synthesis.

References

• Structural, Theoretical Analysis, and Molecular Docking of Two Benzamide Isomers. Halogen Bonding and Its Role in the Diverse Ways of Coupling with Protein Residues . PubMed (NCBI).[Link]

• Exploring the Volatility, Phase Transitions, and Solubility Properties of Five Halogenated Benzaldehydes . MDPI. [Link]

• STA or DSC and TGA – is Combination the Key? . NETZSCH Analyzing & Testing. [Link]

• Solvent analysis by TGA Influence of moisture using IsoStep™ DSC Determination of shelf life by TGA Purity determination by DSC . Mettler Toledo. [Link]

• Thermoanalytical Evidence of Metastable Molecular Defects in Form I of Benzamide . Friedrich-Alexander-Universität Erlangen-Nürnberg (FAU). [Link]

• DSC vs TGA: A Simple Comparison Guide . ResolveMass Laboratories Inc.[Link]

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• 8. mt.com [mt.com]

Protocols & Analytical Methods

Application Note: A Strategic Guide to the Buchwald-Hartwig Amination of 4-Amino-3-bromo-5-fluorobenzamide

For Researchers, Scientists, and Drug Development Professionals

Introduction: Navigating a Complex Coupling

The Buchwald-Hartwig amination stands as a pillar of modern organic synthesis, offering a powerful and versatile method for the formation of carbon-nitrogen (C-N) bonds.[1][2][3] This palladium-catalyzed cross-coupling reaction has revolutionized the synthesis of arylamines, which are ubiquitous structural motifs in pharmaceuticals, agrochemicals, and materials science.[2][4] While the reaction's scope is broad, its success is highly dependent on the electronic and steric properties of the substrates.[1]

This guide provides an in-depth analysis and detailed protocols for a particularly challenging substrate: 4-Amino-3-bromo-5-fluorobenzamide . This molecule presents a confluence of synthetic hurdles:

• Steric Hindrance: The target bromine atom is flanked by two ortho substituents (fluoro and amino groups), which can significantly impede the approach of the palladium catalyst.

• Complex Electronics: The aryl ring is influenced by the potent electron-donating para-amino group and the electron-withdrawing meta-benzamide group. This mixed electronic profile complicates the oxidative addition step, which is often favored by electron-neutral or electron-poor rings.

• Functional Group Tolerance: The presence of primary amino and amide groups requires careful selection of a base to deprotonate the incoming amine nucleophile without promoting unwanted side reactions.

By understanding the causality behind experimental choices, researchers can develop a robust and reproducible strategy for the successful amination of this and other similarly complex aryl halides.

The Catalytic Cycle: A Mechanistic Framework

The Buchwald-Hartwig amination proceeds via a well-established catalytic cycle. A grasp of this mechanism is fundamental to troubleshooting and optimizing the reaction for a specific substrate. The key steps are oxidative addition, amine coordination and deprotonation, and reductive elimination.[1][5] For a sterically encumbered substrate like 4-amino-3-bromo-5-fluorobenzamide, each step presents a potential bottleneck that must be overcome through the strategic selection of ligands and reaction conditions.

Caption: The general catalytic cycle for the Buchwald-Hartwig amination.

Core Strategy: Overcoming Steric and Electronic Hurdles

A successful protocol for 4-amino-3-bromo-5-fluorobenzamide hinges on the judicious selection of four key parameters: the palladium source, the phosphine ligand, the base, and the solvent.

The Catalyst System: Ligand Selection is Paramount

For sterically demanding aryl halides, the choice of phosphine ligand is the single most critical factor. Modern bulky, electron-rich dialkylbiaryl phosphine ligands are essential.[1][6] These ligands promote the formation of a highly reactive, monoligated L-Pd(0) species, which is necessary to overcome the steric barrier to oxidative addition.[7] Furthermore, their bulk accelerates the final reductive elimination step, leading to higher turnover numbers.[1]

Ligand	Typical Application Scope	Key Advantages for This Substrate	Recommended Precatalyst
XPhos	Broadly applicable for primary/secondary amines, aryl chlorides, and sterically hindered substrates.[8]	Excellent general-purpose choice. Its bulk is well-suited to overcome the ortho-substitution on the substrate.	XPhos Pd G3 / G4
BrettPhos	Particularly effective for coupling primary amines and amides.[9][10]	Offers high reactivity and may provide better yields if the chosen amine nucleophile is primary.	BrettPhos Pd G3
RuPhos	Specifically designed and highly effective for coupling secondary amines.[10]	The ligand of choice when the goal is to couple a secondary amine to the hindered aryl bromide.	RuPhos Pd G3

Expert Insight: Using a palladium precatalyst (e.g., a "G3" or "G4" palladacycle) is highly recommended over generating the active Pd(0) species from sources like Pd(OAc)₂ or Pd₂(dba)₃.[10] Precatalysts offer superior reliability, faster activation, and greater air stability, leading to more consistent and reproducible results, which is crucial when dealing with challenging substrates.

Base Selection: A Balance of Reactivity and Tolerance

The base serves to deprotonate the amine nucleophile (or its palladium complex) to generate the key amido intermediate.[8][11] The choice of base must balance the need for sufficient basicity to drive the reaction forward with the need to tolerate the substrate's amide functional group.

Base	pKaH (Conjugate Acid)	Properties & Considerations
Sodium tert-butoxide (NaOtBu)	~19	A very strong, commonly used base. Highly effective but can be incompatible with base-sensitive functional groups. Use with caution.
Potassium Phosphate (K₃PO₄)	~12.3	A weaker inorganic base. Its use may require higher temperatures or catalyst loadings but offers excellent functional group tolerance.[12] Good solubility in some organic solvents.
Cesium Carbonate (Cs₂CO₃)	~10.3	A mild and effective base for many couplings, especially with aryl amines.[12] Its good solubility can be advantageous.

Recommendation: For initial screening, a strong base like NaOtBu is often used to maximize the chances of reactivity. However, given the amide moiety, K₃PO₄ presents a compelling alternative that may prevent potential hydrolysis or other side reactions, particularly if the amine coupling partner also contains sensitive groups.

Solvent and Temperature

Aprotic, non-polar, or weakly polar solvents are standard for the Buchwald-Hartwig amination.

• Toluene and 1,4-Dioxane: These are the most common and robust solvent choices.[8] They have high boiling points, allowing for the elevated temperatures (typically 80-110 °C) often required for coupling hindered aryl bromides.[12]

• Tetrahydrofuran (THF): A viable option for reactions that can proceed at milder temperatures (up to 66 °C).[10]

For this specific substrate, starting with toluene at a temperature of 100-110 °C is a sound strategy to ensure sufficient energy to overcome the activation barriers associated with steric hindrance.

Experimental Protocols

The following protocols provide a starting point for the amination of 4-Amino-3-bromo-5-fluorobenzamide. All manipulations should be performed under an inert atmosphere (e.g., Nitrogen or Argon) using standard Schlenk or glovebox techniques to prevent oxidation of the catalyst.[8]

Caption: A generalized workflow for the Buchwald-Hartwig amination experiment.

Protocol A: Robust Conditions for General Screening

This protocol uses a powerful, well-established catalyst system and a strong base, designed to maximize reactivity for a challenging coupling.

• Materials:

  • 4-Amino-3-bromo-5-fluorobenzamide (1.0 mmol, 1.0 equiv)

  • Amine nucleophile (1.2 mmol, 1.2 equiv)

  • XPhos Pd G3 (0.02 mmol, 2 mol%)

  • Sodium tert-butoxide (NaOtBu) (1.4 mmol, 1.4 equiv)

  • Anhydrous, degassed toluene (5 mL, ~0.2 M)

  • Oven-dried reaction vial with a magnetic stir bar and a screw cap with a PTFE septum

• Procedure:

  • To the reaction vial, add 4-amino-3-bromo-5-fluorobenzamide, the amine nucleophile, XPhos Pd G3, and sodium tert-butoxide.

  • Seal the vial with the screw cap.

  • Evacuate and backfill the vial with an inert gas (e.g., nitrogen) three times.

  • Through the septum, add the degassed toluene via syringe.

  • Place the vial in a preheated oil bath or heating block at 100 °C.

  • Stir vigorously for 12-24 hours. Monitor the reaction progress by TLC or LC-MS by taking small aliquots.

  • Once complete, cool the reaction to room temperature.

  • Carefully quench the reaction by adding 10 mL of water.

  • Extract the aqueous layer with an organic solvent (e.g., ethyl acetate, 3 x 15 mL).

  • Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography.

Protocol B: Milder Conditions for Enhanced Functional Group Tolerance

This protocol employs a weaker base, which may be beneficial for preserving sensitive functional groups on either coupling partner.

• Materials:

  • 4-Amino-3-bromo-5-fluorobenzamide (1.0 mmol, 1.0 equiv)

  • Amine nucleophile (1.2 mmol, 1.2 equiv)

  • BrettPhos Pd G3 (0.03 mmol, 3 mol%)

  • Potassium Phosphate (K₃PO₄), finely ground (2.0 mmol, 2.0 equiv)

  • Anhydrous, degassed 1,4-dioxane (5 mL, ~0.2 M)

  • Oven-dried reaction vial with a magnetic stir bar and a screw cap with a PTFE septum

• Procedure:

  • To the reaction vial, add 4-amino-3-bromo-5-fluorobenzamide, the amine nucleophile, BrettPhos Pd G3, and finely ground K₃PO₄. Note: Grinding the base increases its surface area and can improve reaction rates.

  • Seal the vial and place it under an inert atmosphere as described in Protocol A.

  • Add the degassed 1,4-dioxane via syringe.

  • Place the vial in a preheated oil bath or heating block at 110 °C. Note: A slightly higher temperature and catalyst loading may be necessary to compensate for the weaker base.

  • Stir vigorously for 16-30 hours, monitoring progress by TLC or LC-MS.

  • Follow the workup and purification procedure as outlined in Protocol A.

Troubleshooting Guide

Even with optimized protocols, challenges can arise. This guide addresses common issues.

Problem	Potential Cause(s)	Suggested Solution(s)
Low or No Conversion	1. Inactive catalyst (oxidation).2. Insufficiently strong base.3. Low reaction temperature.4. Wet solvent or reagents.	1. Ensure rigorous inert atmosphere technique. Use a fresh bottle of precatalyst.2. Switch from K₃PO₄ to NaOtBu (Protocol A).3. Increase temperature to 110 °C.4. Use freshly dried and degassed solvent. Dry reagents in a vacuum oven.
Formation of Hydrodehalogenated Side Product (Arene-H)	Beta-hydride elimination is competing with reductive elimination. This can be an issue with certain amine/ligand combinations.	1. Switch to a bulkier ligand (e.g., if using a less bulky one, switch to XPhos).2. Lower the reaction temperature slightly once initial conversion is observed.
Decomposition of Starting Material	The base is too harsh for the functional groups present on the substrate or amine partner.	1. Switch to a milder base (e.g., from NaOtBu to K₃PO₄ or Cs₂CO₃).2. Lower the reaction temperature.
Inconsistent Results	Small variations in reagent quality, atmosphere, or temperature.	1. Use a reliable precatalyst for consistency.[10]2. Ensure the base is finely powdered and dry.3. Use a heating block or well-stirred oil bath for accurate temperature control.

Conclusion

The Buchwald-Hartwig amination of 4-amino-3-bromo-5-fluorobenzamide is a challenging yet achievable transformation. Success requires a deliberate and mechanistically informed approach. The use of modern, bulky, electron-rich biarylphosphine ligands and their corresponding palladium precatalysts is non-negotiable to overcome the significant steric hindrance. Careful consideration and screening of the base are necessary to strike the right balance between high reactivity and functional group compatibility. By applying the strategic principles and detailed protocols outlined in this guide, researchers can confidently navigate the complexities of this reaction and efficiently synthesize valuable arylamine building blocks for drug discovery and development.

References

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• M. J. Bosiak et al., "Buchwald–Hartwig Amination of Aryl Halides with Heterocyclic Amines in the Synthesis of Highly Fluorescent Benzodifuran-Based Star-Shaped Organic Semiconductors," ACS Publications, 2021. [Online]. Available: [Link]

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• I. Bacsa et al., "The first Pd-catalyzed Buchwald–Hartwig aminations at C-2 or C-4 in the estrone series," Beilstein Journal of Organic Chemistry, 2018. [Online]. Available: [Link]

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Application Note: Scalable Synthesis and Process Optimization of 4-Amino-3-bromo-5-fluorobenzamide

Target Audience: Process Chemists, Medicinal Chemistry Researchers, and Drug Development Professionals.

Executive Summary & Scope

4-Amino-3-bromo-5-fluorobenzamide (CAS: 1357943-94-2)[1] is a highly functionalized, tri-substituted aniline derivative that serves as a critical intermediate in the development of advanced active pharmaceutical ingredients (APIs), particularly in the oncology and kinase inhibitor space. The presence of both fluorine and bromine atoms on the aromatic ring significantly modulates the lipophilicity, target binding affinity, and metabolic stability of downstream drug candidates.

This Application Note details a robust, two-step, highly scalable synthesis of this intermediate starting from commercially available 4-amino-3-fluorobenzoic acid. The protocols herein have been engineered to prioritize regiocontrol, avoid hazardous polymerization side-reactions, and utilize easily removable reagents suitable for kilo-lab scale-up.

Retrosynthetic Strategy & Route Selection

The synthesis relies on a sequence of regioselective electrophilic aromatic bromination followed by carboxylic acid amidation.

• Bromination: The starting material, 4-amino-3-fluorobenzoic acid, possesses a strongly activating amino (-NH 2​ ) group. Electrophilic bromination using N-Bromosuccinimide (NBS) is directed ortho to the amino group[2]. Since the C3 position is occupied by a fluorine atom, bromination occurs exclusively at the C5 position, yielding 4-amino-3-bromo-5-fluorobenzoic acid (CAS: 1027512-98-6)[3] with near-quantitative regioselectivity.

• Amidation: Converting the benzoic acid to a primary amide requires activation. While thionyl chloride (SOCl 2​ ) is commonly used, the presence of the primary aniline poses a risk of competitive self-condensation. To circumvent this, 1,1'-Carbonyldiimidazole (CDI) is employed. CDI enables mild, base-free activation of the carboxylic acid to an acyl imidazole, which subsequently reacts with an ammonia source to form the target benzamide[4].

Figure 1: Two-step scalable synthesis route for 4-Amino-3-bromo-5-fluorobenzamide.

Detailed Experimental Protocols

The following methodologies are designed as self-validating systems, incorporating in-process controls (IPC) and chemically logical workup steps to ensure high purity without the need for chromatographic purification.

Protocol A: Regioselective Bromination

Synthesis of 4-Amino-3-bromo-5-fluorobenzoic acid

• Reactor Preparation: Charge a jacketed glass reactor with 4-amino-3-fluorobenzoic acid (1.0 equiv) and anhydrous N,N-Dimethylformamide (DMF) (10 volumes). Stir at 250 rpm to achieve a homogeneous solution.

• Cooling: Chill the reaction mixture to 0–5 °C under a continuous nitrogen sweep.

• Reagent Addition: Add N-Bromosuccinimide (NBS) (1.05 equiv) portion-wise over 60 minutes. Critical Parameter: Maintain the internal temperature below 10 °C to prevent oxidative side reactions and ensure strict regioselectivity.

• Reaction Maturation: Remove the cooling bath and allow the mixture to warm to room temperature (20–25 °C). Stir for 2–4 hours. Self-Validation: Monitor conversion via HPLC (Target: ≤ 1.0% remaining starting material).

• Quenching & Isolation: Slowly pour the reaction mixture into ice-water (30 volumes) containing 1% w/w sodium bisulfite. The bisulfite chemically reduces any unreacted NBS or trace Br 2​ , preventing downstream contamination. Stir vigorously for 30 minutes.

• Filtration: Filter the resulting off-white precipitate. Wash the filter cake with cold deionized water (3 × 5 volumes) to remove residual DMF and succinimide byproducts.

• Drying: Dry the solid under vacuum at 50 °C to constant weight. Expected yield: 85–92%.

Protocol B: CDI-Mediated Amidation

Synthesis of 4-Amino-3-bromo-5-fluorobenzamide

• Activation: Charge a reactor with 4-amino-3-bromo-5-fluorobenzoic acid (1.0 equiv) and anhydrous Tetrahydrofuran (THF) (10 volumes).

• CDI Addition: Add 1,1'-Carbonyldiimidazole (CDI) (1.2 equiv) portion-wise at room temperature. Safety Note: Significant CO 2​ gas evolution will occur; ensure adequate reactor venting[4].

• Heating: Heat the mixture to 50 °C for 2 hours to drive the formation of the acyl imidazole intermediate to completion.

• Amidation: Cool the mixture to 20 °C. Add Ammonium Acetate (NH 4​ OAc) (3.0 equiv) in one portion. Alternatively, 28% aqueous ammonia (5.0 equiv) can be added dropwise.

• Maturation: Stir the reaction at room temperature for 4–6 hours. Self-Validation: Confirm the disappearance of the acyl imidazole intermediate via HPLC.

• Workup: Concentrate the mixture under reduced pressure to remove the majority of THF. Slurry the crude residue in water (15 volumes). This step selectively dissolves the imidazole byproduct and unreacted ammonium salts, leaving the highly crystalline product intact.

• Isolation: Filter the solid, wash with water, and dry under vacuum at 50 °C to afford the target compound. Expected yield: 80–88%.

Process Analytical Technology (PAT) & Quality Control

To ensure batch-to-batch consistency, the following quantitative parameters and analytical markers should be utilized to validate the identity and purity of the chemical intermediates.

Parameter	Starting Material	Intermediate	Target Product
Chemical Name	4-Amino-3-fluorobenzoic acid	4-Amino-3-bromo-5-fluorobenzoic acid	4-Amino-3-bromo-5-fluorobenzamide
CAS Number	462-14-6	1027512-98-6	1357943-94-2
Molecular Weight	155.13 g/mol	234.02 g/mol	233.04 g/mol
Expected Purity (HPLC)	>98.0%	>97.0% (Crude)	>98.5% (Isolated)
Mass Spec [M+H] +	156.0	233.9 / 235.9 (1:1 isotopic ratio)	233.0 / 235.0 (1:1 isotopic ratio)

Mechanistic Insights & Process Safety

Understanding the causality behind reagent selection is critical for troubleshooting and scaling these reactions.

Regiocontrol Causality in Bromination: The amino group is a powerful ortho/para directing group. The para position (C1) is sterically and electronically blocked by the carboxylic acid. Of the two ortho positions (C3 and C5), C3 is occupied by fluorine. Thus, the electrophilic Wheland intermediate forms exclusively at C5. The use of polar aprotic DMF stabilizes this polar transition state, enhancing the reaction rate at lower temperatures and preventing over-bromination[2].

Amidation Causality & Chemoselectivity: CDI is selected over traditional acyl chloride generators (e.g., SOCl 2​ , POCl 3​ ) because it avoids the generation of corrosive HCl, which would protonate the aniline and complicate the workup[4]. Furthermore, the acyl imidazole intermediate is highly reactive toward the small, nucleophilic ammonia molecule but remains remarkably stable against the deactivated, sterically hindered aniline present on the starting material. This electronic deactivation (caused by the adjacent electron-withdrawing fluorine and bromine atoms) acts as an inherent protecting group, preventing unwanted oligomerization.

Figure 2: Mechanistic pathway of the CDI-mediated amidation highlighting key intermediates.

Process Safety Considerations:

• Thermal Hazards: The bromination step is highly exothermic. Controlled, portion-wise addition of NBS is mandatory at scale to prevent thermal runaway.

• Gas Evolution: In the amidation step, the stoichiometric release of carbon dioxide during CDI activation necessitates a properly vented reactor system to prevent dangerous over-pressurization.

References

• Organic Chemistry Portal. "N-Bromosuccinimide (NBS) in Regioselective Bromination". Source: organic-chemistry.org. URL: [Link]

• LookChem. "Electrophilic bromination of meta-substituted anilines with N-bromosuccinimide: Regioselectivity and solvent effect". Source: lookchem.com. URL: [Link]

• ACS Publications. "Large-Scale Amidations in Process Chemistry: Practical Considerations for Reagent Selection and Reaction Execution". Source: acs.org. URL: [Link]

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• 4. pubs.acs.org [pubs.acs.org]

Application Notes and Protocols for Palladium-Catalyzed Cross-Coupling Reactions with 4-Amino-3-bromo-5-fluorobenzamide

Introduction: Unlocking the Potential of a Versatile Building Block

In the landscape of modern medicinal chemistry and drug development, the strategic functionalization of aromatic scaffolds is paramount. 4-Amino-3-bromo-5-fluorobenzamide emerges as a highly valuable and versatile building block. Its unique substitution pattern—an electron-donating amino group, an electron-withdrawing benzamide, and a strategically positioned fluorine atom—offers a rich platform for derivatization. The bromine atom serves as a key handle for palladium-catalyzed cross-coupling reactions, enabling the introduction of a wide array of molecular fragments to explore and optimize structure-activity relationships (SAR).[1][2]

This comprehensive guide provides detailed application notes and robust protocols for the successful implementation of various palladium-catalyzed cross-coupling reactions with 4-Amino-3-bromo-5-fluorobenzamide. We will delve into the mechanistic underpinnings of these transformations, offer practical insights into reaction optimization, and provide step-by-step procedures for Suzuki-Miyaura, Sonogashira, Heck, and Buchwald-Hartwig amination reactions.

The Generalized Catalytic Cycle: A Unifying Mechanism

At the heart of these powerful transformations lies a common catalytic cycle.[3][4][5] Understanding this fundamental pathway is crucial for rational troubleshooting and optimization. The cycle typically involves three key steps: oxidative addition, transmetalation (for coupling reactions involving organometallic reagents) or migratory insertion (for Heck reactions), and reductive elimination.

Caption: Generalized catalytic cycle for palladium-catalyzed cross-coupling reactions.

The choice of ligands (L), base, and solvent is critical as they influence each step of this cycle, impacting reaction efficiency, selectivity, and substrate scope.[6]

I. Suzuki-Miyaura Coupling: Forging C(sp²)–C(sp²) Bonds

The Suzuki-Miyaura coupling is arguably the most widely used cross-coupling reaction for the formation of carbon-carbon bonds, owing to the stability and low toxicity of the boronic acid reagents.[3][5][7]

Scientific Rationale and Considerations

For the substrate, 4-Amino-3-bromo-5-fluorobenzamide, the electron-donating amino group can potentially increase the electron density at the bromine-bearing carbon, which might slow down the rate-determining oxidative addition step. Therefore, a judicious choice of a highly active catalyst system is recommended. Bulky, electron-rich phosphine ligands are often employed to accelerate this step.[3]

Potential Side Reactions:

• Homocoupling: Oxidative coupling of the boronic acid reagent can lead to undesired biaryl byproducts. This can be minimized by ensuring rigorously anaerobic conditions.[8][9]

• Protodeborylation: Hydrolysis of the boronic acid can be a competing pathway, especially with heteroaryl boronic acids.[9]

Experimental Protocol: Suzuki-Miyaura Coupling

This protocol provides a general procedure for the coupling of an arylboronic acid with 4-Amino-3-bromo-5-fluorobenzamide.

Materials:

• 4-Amino-3-bromo-5-fluorobenzamide

• Arylboronic acid (1.1 - 1.5 equivalents)

• Palladium catalyst (e.g., Pd(dppf)Cl₂, 2-5 mol%)

• Base (e.g., K₂CO₃ or Cs₂CO₃, 2-3 equivalents)

• Anhydrous and degassed solvent (e.g., 1,4-dioxane/water, toluene, or DMF)

Procedure:

• To a dry reaction vessel, add 4-Amino-3-bromo-5-fluorobenzamide, the arylboronic acid, and the base.

• Evacuate and backfill the vessel with an inert gas (e.g., argon or nitrogen) three times.[6]

• Under a positive flow of the inert gas, add the palladium catalyst.

• Add the degassed solvent system via syringe.

• Heat the reaction mixture to the desired temperature (typically 80-110 °C) with vigorous stirring.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature and dilute with an organic solvent (e.g., ethyl acetate).

• Filter the mixture through a pad of celite to remove inorganic salts and the catalyst.[10]

• Wash the filtrate with water and brine, dry the organic layer over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.

Parameter	Recommended Condition	Rationale
Catalyst	Pd(dppf)Cl₂, Pd(PPh₃)₄	Robust and effective for a range of substrates.
Ligand	(If using Pd(OAc)₂) SPhos, XPhos	Bulky, electron-rich ligands to promote oxidative addition.
Base	K₂CO₃, Cs₂CO₃	Strength of the base can influence the transmetalation step.
Solvent	1,4-Dioxane/H₂O, Toluene, DMF	Solvent choice affects solubility and reaction kinetics.
Temperature	80-110 °C	To overcome the activation energy barrier.

II. Sonogashira Coupling: Introducing Alkynyl Moieties

The Sonogashira coupling provides a powerful method for the synthesis of aryl alkynes, which are valuable intermediates in organic synthesis.[1][11][12] The reaction typically employs a palladium catalyst and a copper(I) co-catalyst.[11]

Scientific Rationale and Considerations

The presence of the free amino group in 4-Amino-3-bromo-5-fluorobenzamide could potentially coordinate to the copper co-catalyst, inhibiting its activity. Therefore, careful optimization of the reaction conditions, or the use of copper-free conditions, may be necessary.

Key Mechanistic Steps: The reaction proceeds through two interconnected catalytic cycles.[13] The palladium cycle is similar to that of the Suzuki coupling, while the copper cycle involves the formation of a copper(I) acetylide, which then undergoes transmetalation with the palladium(II) complex.[11]

Experimental Protocol: Sonogashira Coupling

This protocol describes a standard procedure for the Sonogashira coupling of a terminal alkyne with 4-Amino-3-bromo-5-fluorobenzamide.

Materials:

• 4-Amino-3-bromo-5-fluorobenzamide

• Terminal alkyne (1.2 - 2.0 equivalents)

• Palladium catalyst (e.g., Pd(PPh₃)₂Cl₂, 2-5 mol%)

• Copper(I) iodide (CuI, 1-5 mol%)

• Base (e.g., triethylamine or diisopropylethylamine, 2-3 equivalents)

• Anhydrous and degassed solvent (e.g., THF or DMF)

Procedure:

• To a dry, inert-atmosphere reaction vessel, add 4-Amino-3-bromo-5-fluorobenzamide, the palladium catalyst, and copper(I) iodide.

• Evacuate and backfill the vessel with argon or nitrogen.

• Add the degassed solvent and the amine base via syringe.

• Add the terminal alkyne dropwise at room temperature.

• Stir the reaction mixture at room temperature or with gentle heating (40-60 °C) until completion (monitored by TLC or LC-MS).

• Once the reaction is complete, dilute the mixture with an organic solvent and filter through celite.

• Wash the filtrate with a saturated aqueous solution of NH₄Cl, followed by water and brine.[10]

• Dry the organic layer over anhydrous Na₂SO₄ and concentrate in vacuo.

• Purify the product by flash column chromatography.

Parameter	Recommended Condition	Rationale
Catalyst	Pd(PPh₃)₂Cl₂	A common and effective catalyst for Sonogashira reactions.
Co-catalyst	CuI	Facilitates the formation of the copper acetylide intermediate.[11]
Base	Et₃N, DIPEA	Acts as both a base and a solvent in some cases.
Solvent	THF, DMF	Good solvents for dissolving the reactants.
Temperature	Room temperature to 60 °C	Generally mild conditions are sufficient.

III. Heck Reaction: Arylation of Alkenes

The Heck reaction is a powerful tool for the formation of carbon-carbon bonds between an aryl halide and an alkene.[14][15][16]

Scientific Rationale and Considerations

For 4-Amino-3-bromo-5-fluorobenzamide, the electronic nature of the alkene coupling partner will influence the regioselectivity of the addition. Electron-deficient alkenes typically yield the trans product. The choice of base and additives can also play a crucial role in the efficiency of the reaction.

Caption: A typical experimental workflow for a Heck reaction.

Experimental Protocol: Heck Reaction

This protocol outlines a general procedure for the Heck coupling of an alkene with 4-Amino-3-bromo-5-fluorobenzamide.

Materials:

• 4-Amino-3-bromo-5-fluorobenzamide

• Alkene (1.1 - 1.5 equivalents)

• Palladium catalyst (e.g., Pd(OAc)₂, 2-5 mol%)

• Ligand (e.g., PPh₃ or P(o-tolyl)₃, 4-10 mol%)

• Base (e.g., Et₃N, K₂CO₃, or NaOAc, 1.5-2.5 equivalents)

• Anhydrous and degassed solvent (e.g., DMF, NMP, or acetonitrile)

Procedure:

• In a reaction vessel, combine 4-Amino-3-bromo-5-fluorobenzamide, the base, and the palladium catalyst and ligand (if not using a pre-catalyst).

• Seal the vessel and purge with an inert gas.

• Add the degassed solvent and the alkene via syringe.

• Heat the reaction mixture with stirring to the appropriate temperature (typically 80-140 °C).[10]

• Monitor the reaction by TLC or LC-MS until the starting material is consumed.

• Cool the reaction to room temperature, dilute with a suitable organic solvent, and filter through a pad of celite.

• Wash the organic layer with water and brine, dry over anhydrous Na₂SO₄, and concentrate.

• Purify the crude product using flash column chromatography.

Parameter	Recommended Condition	Rationale
Catalyst	Pd(OAc)₂	A common and cost-effective palladium source.
Ligand	PPh₃, P(o-tolyl)₃	Modulates the reactivity and stability of the catalyst.
Base	Et₃N, K₂CO₃	Essential for regenerating the active Pd(0) catalyst.[5]
Solvent	DMF, NMP, Acetonitrile	High-boiling polar aprotic solvents are often used.
Temperature	80-140 °C	Higher temperatures are often required for Heck reactions.

IV. Buchwald-Hartwig Amination: Constructing C–N Bonds

The Buchwald-Hartwig amination is a powerful and versatile method for the formation of carbon-nitrogen bonds.[17][18][19] This reaction is invaluable for the synthesis of arylamines.

Scientific Rationale and Considerations

The substrate, 4-Amino-3-bromo-5-fluorobenzamide, already possesses an amino group, which could potentially compete in the coupling reaction. However, the nucleophilicity of this amino group is reduced by the electron-withdrawing benzamide and fluorine substituents, making it less likely to interfere. For the coupling with another amine, a strong base is typically required to deprotonate the incoming amine, forming the active nucleophile.

Catalyst System: The choice of ligand is critical for a successful Buchwald-Hartwig amination. Bulky, electron-rich biarylphosphine ligands (e.g., XPhos, SPhos, RuPhos) are often the ligands of choice as they promote both the oxidative addition and the reductive elimination steps.[3][20]

Experimental Protocol: Buchwald-Hartwig Amination

This protocol provides a general method for the coupling of a primary or secondary amine with 4-Amino-3-bromo-5-fluorobenzamide.

Materials:

• 4-Amino-3-bromo-5-fluorobenzamide

• Amine (1.1 - 1.5 equivalents)

• Palladium pre-catalyst (e.g., a G3 or G4 Buchwald pre-catalyst, 1-3 mol%)

• Strong base (e.g., NaOt-Bu, LiHMDS, or K₃PO₄, 1.5-2.5 equivalents)

• Anhydrous and degassed solvent (e.g., toluene or 1,4-dioxane)

Procedure:

• To a glovebox, add the palladium pre-catalyst, the base, 4-Amino-3-bromo-5-fluorobenzamide, and a stir bar to a reaction vial.

• Seal the vial, remove it from the glovebox, and add the degassed solvent and the amine via syringe.

• Heat the reaction mixture to the desired temperature (typically 80-110 °C) with vigorous stirring.

• Monitor the reaction's progress by LC-MS.

• Upon completion, cool the reaction to room temperature and quench carefully with a saturated aqueous solution of NH₄Cl.

• Extract the product with an organic solvent, wash the combined organic layers with brine, and dry over anhydrous Na₂SO₄.

• Concentrate the solution and purify the crude product by flash column chromatography.

Parameter	Recommended Condition	Rationale
Catalyst	Buchwald Pre-catalysts (G3/G4)	Highly active and reliable for C-N bond formation.[20]
Ligand	(If using Pd source) XPhos, SPhos, RuPhos	Promotes efficient coupling of a wide range of amines.
Base	NaOt-Bu, LiHMDS, K₃PO₄	A strong, non-nucleophilic base is required.[8]
Solvent	Toluene, 1,4-Dioxane	Anhydrous, non-protic solvents are essential.
Temperature	80-110 °C	To facilitate the reaction.

Troubleshooting Common Issues

Issue	Potential Cause	Suggested Solution
Low or No Conversion	Inactive catalyst; poor quality reagents or solvents.[6]	Use a fresh batch of catalyst and high-purity, anhydrous, and degassed solvents. Consider a more active ligand.
Formation of Palladium Black	Catalyst decomposition.[6][8]	Lower the reaction temperature; use a more robust ligand; ensure a strictly inert atmosphere.
Side Product Formation	Homocoupling, hydrodehalogenation.[3][8]	Rigorously degas the reaction mixture; use the correct stoichiometry of reagents; screen different bases or solvents.

Conclusion

4-Amino-3-bromo-5-fluorobenzamide stands as a powerful scaffold for the generation of diverse chemical libraries. The palladium-catalyzed cross-coupling reactions detailed herein—Suzuki-Miyaura, Sonogashira, Heck, and Buchwald-Hartwig—provide a robust and versatile toolkit for its elaboration. By understanding the underlying principles and carefully controlling the reaction parameters, researchers can efficiently synthesize novel derivatives for applications in drug discovery and materials science.

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• Palladium-catalyzed cross-coupling reactions on a bromo-naphthalene scaffold in the search for novel human CC chemokine receptor 8 (CCR8) antagonists. (2021). PubMed. Retrieved from [Link]

• How to develop a sustainable palladium-catalyzed cross-coupling reactions for active ingredient manufacture. (2025). Frontiers. Retrieved from [Link]

• Buchwald–Hartwig Amination of Aryl Halides with Heterocyclic Amines in the Synthesis of Highly Fluorescent Benzodifuran-Based Star-Shaped Organic Semiconductors. (2021). PMC. Retrieved from [Link]

• The first Pd-catalyzed Buchwald–Hartwig aminations at C-2 or C-4 in the estrone series. (2018). Beilstein Journals. Retrieved from [Link]

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• Heck Transformations of Biological Compounds Catalyzed by Phosphine-Free Palladium. (2018). MDPI. Retrieved from [Link]

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• Bromide-assisted chemoselective Heck reaction of 3-bromoindazoles under high-speed ball-milling conditions: synthesis of axitinib. (2018). Beilstein Journals. Retrieved from [Link]

• Applications of Palladium-Catalyzed C–N Cross-Coupling Reactions. (n.d.). PMC. Retrieved from [Link]

• Sonogashira Cross-Coupling Reaction of Bromocyanofluoro Pyridine Nuclei: Access to 5- and 6. (n.d.). University of Southampton. Retrieved from [Link]

• Palladium-Catalyzed Heck Coupling Reaction of Aryl Bromides in Aqueous Media Using Tetrahydropyrimidinium Salts as Carbene Ligands. (n.d.). PMC. Retrieved from [Link]

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• β-Aminoethyltrifluoroborates: Efficient Aminoethylations via Suzuki-Miyaura Cross-Coupling. (n.d.). PMC. Retrieved from [Link]

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Application Note: Divergent Synthesis of Fluorinated Heterocycles from 4-Amino-3-bromo-5-fluorobenzamide

Introduction & Mechanistic Rationale

4-Amino-3-bromo-5-fluorobenzamide (CAS 1357943-94-2) is a highly versatile, polyfunctional building block in medicinal chemistry and drug development[1]. Its unique substitution pattern—an ortho-bromoaniline motif coupled with a highly electronegative fluorine atom and a para-carboxamide group—makes it an ideal precursor for the divergent synthesis of fused bicyclic heterocycles, such as benzimidazoles and indoles.

Causality & Logic in Structural Design:

• The ortho-bromoaniline handle: The spatial proximity of the primary amine (C4) and the heavy halogen (C3) allows for sequential or tandem transition-metal-catalyzed cross-coupling and intramolecular cyclization. The weaker C–Br bond undergoes facile oxidative addition with Pd(0) or Cu(I) catalysts, serving as the primary site of diversification[2].

• The 5-Fluoro substituent: Fluorine substitution adjacent to the amine decreases the basicity of the aniline nitrogen via inductive effects (-I). However, once incorporated into a rigid heterocycle, the fluorine atom significantly enhances the metabolic stability, membrane permeability, and lipophilicity of the resulting scaffold—critical parameters in optimizing pharmacokinetic (PK) profiles.

• The 1-Carboxamide group: This moiety remains largely inert under standard cross-coupling conditions, serving as a valuable, pre-installed hydrogen-bond donor/acceptor for target protein interactions in the final active pharmaceutical ingredient (API).

Pathway A: Synthesis of 7-Fluoro-1H-benzo[d]imidazole-5-carboxamide Derivatives

Benzimidazoles are privileged scaffolds in drug discovery. Utilizing the ortho-bromoaniline functionality, a two-step sequence involving Buchwald-Hartwig amination followed by cyclocondensation provides rapid access to 1-substituted 7-fluoro-benzimidazoles.

Step-by-Step Protocol: Two-Step Benzimidazole Synthesis

Step 1: Buchwald-Hartwig Amination

• Preparation: In an oven-dried Schlenk flask under an argon atmosphere, charge 4-Amino-3-bromo-5-fluorobenzamide (1.0 equiv), a primary amine (R-NH₂, 1.2 equiv), Pd₂(dba)₃ (2 mol%), BINAP (4 mol%), and sodium tert-butoxide (NaOtBu, 1.5 equiv).

• Solvent Addition: Add anhydrous toluene (0.2 M) and degas the mixture via three freeze-pump-thaw cycles to prevent catalyst poisoning by oxygen.

• Reaction: Heat the mixture to 90 °C for 12 hours. The Pd(0) catalyst inserts into the C–Br bond, followed by coordination and deprotonation of the amine, and subsequent reductive elimination to form the 3-(alkylamino)-4-amino-5-fluorobenzamide intermediate.

• Workup: Cool to room temperature, filter through a pad of Celite to remove palladium black, and concentrate under reduced pressure. Purify via flash chromatography.

Step 2: Cyclocondensation with Orthoesters

• Preparation: Dissolve the purified diamine intermediate (1.0 equiv) in absolute ethanol (0.5 M).

• Reagent Addition: Add triethyl orthoformate (1.5 equiv) and catalytic acetic acid (10 mol%) to promote the electrophilicity of the orthoester[3].

• Reaction: Reflux the mixture at 80 °C for 6–8 hours. The primary amine attacks the orthoester to form an imidate intermediate, which undergoes intramolecular nucleophilic attack by the secondary amine. Subsequent elimination of ethanol yields the benzimidazole core.

• Isolation: Concentrate the mixture and recrystallize the crude product from ethanol/water to afford the pure 7-fluoro-1-alkyl-1H-benzo[d]imidazole-5-carboxamide.

Pathway B: Synthesis of 7-Fluoro-1H-indole-5-carboxamide Derivatives

Indoles can be efficiently synthesized from ortho-bromoanilines via a tandem Sonogashira coupling and intramolecular hydroamination[4]. This one-pot approach maximizes atom economy and reduces purification bottlenecks.

Step-by-Step Protocol: Tandem Indole Synthesis

• Preparation: In a microwave-safe vial, combine 4-Amino-3-bromo-5-fluorobenzamide (1.0 equiv), a terminal alkyne (1.5 equiv), Pd(PPh₃)₂Cl₂ (5 mol%), CuI (10 mol%), and triethylamine (Et₃N, 3.0 equiv).

• Solvent Addition: Add anhydrous DMF (0.3 M) and purge with nitrogen for 10 minutes.

• Reaction: Subject the vial to microwave irradiation at 120 °C for 45 minutes.

  • Mechanistic Insight: The reaction initiates with the Pd-catalyzed Sonogashira coupling to form a 3-alkynyl-4-amino intermediate. The CuI co-catalyst (or the Pd species) then activates the alkyne via π-coordination, facilitating a 5-endo-dig or 5-exo-dig intramolecular nucleophilic attack by the adjacent primary amine.

• Workup: Dilute with ethyl acetate and wash sequentially with water and brine (3x) to thoroughly remove the high-boiling DMF and amine salts. Dry the organic layer over Na₂SO₄, concentrate, and purify by silica gel chromatography to yield the 2-substituted 7-fluoro-1H-indole-5-carboxamide.

Quantitative Data Summary

Heterocyclic Scaffold	Precursor / Reagents	Catalyst System	Reaction Temp / Time	Typical Yield	Key Mechanistic Step
Benzimidazole	Primary Amine + Triethyl Orthoformate	Pd₂(dba)₃ / BINAP (Step 1); H⁺ (Step 2)	90 °C (12h) then 80 °C (8h)	75 - 85% (Over 2 steps)	Reductive Elimination & Cyclocondensation
Indole	Terminal Alkyne	Pd(PPh₃)₂Cl₂ / CuI	120 °C (45 min, MW)	65 - 80%	Sonogashira Coupling & Hydroamination

Visualizations

Caption: Divergent synthetic pathways from 4-Amino-3-bromo-5-fluorobenzamide to benzimidazoles and indoles.

Caption: Catalytic cycle for the tandem Sonogashira coupling and hydroamination yielding indoles.

References

• Title: 4-Amino-3-bromo-5-fluorobenzamide Chemical Properties Source: ChemBK URL: [Link]

• Title: Synthesis, Anti-microbial and Molecular Docking Studies of Quinazolin-4(3H)-one Derivatives Source: MDPI URL: [Link]

• Title: CHAPTER 4: Copper-Catalyzed Heterocycle Synthesis Source: Royal Society of Chemistry (RSC) Books URL: [Link]

• Title: CHAPTER 2: Five-membered Heterocycle Synthesis Source: Royal Society of Chemistry (RSC) Books URL: [Link]

Sources

• 1. chembk.com [chembk.com]
• 2. books.rsc.org [books.rsc.org]
• 3. mdpi.com [mdpi.com]
• 4. books.rsc.org [books.rsc.org]

Technical Notes & Optimization

Technical Support Center: Purification Strategies for 4-Amino-3-bromo-5-fluorobenzamide Derivatives

Welcome to the Technical Support Center. This guide is engineered for researchers, analytical chemists, and drug development professionals tasked with the isolation and purification of 4-Amino-3-bromo-5-fluorobenzamide (CAS 1357943-94-2)[1] and its structural derivatives.

Because this molecule features a highly polar, hydrogen-bonding amide group, a basic aniline motif, and lipophilic halogens (bromine and fluorine), it presents a unique set of chromatographic challenges. This guide synthesizes field-proven methodologies, troubleshooting FAQs, and self-validating protocols to ensure high-yield, high-purity recovery.

I. Troubleshooting & FAQs: Resolving Common Chromatographic Failures

Q1: My compound streaks heavily from the baseline to the solvent front on silica gel TLC and during column chromatography. How do I fix this?

Causality & Solution: 4-Amino-3-bromo-5-fluorobenzamide contains a basic primary aniline group. Aniline derivatives interact strongly with the acidic silanol groups (Si-O-H) present on the surface of standard silica gel, leading to slow, uneven elution and severe peak tailing[2]. To prevent this, you must neutralize the stationary phase. Add a basic modifier—typically 0.1% to 1% Triethylamine (TEA) or a few drops of aqueous ammonia—to your mobile phase[2]. This neutralizes the acidic sites on the silica, allowing the aniline derivative to elute symmetrically. If tailing persists, consider switching to Neutral Alumina, which lacks these problematic acidic silanols[2].

Q2: LC-MS analysis of my "purified" product shows a persistent co-eluting impurity with a mass difference of ~78-80 Da. What is this, and why didn't normal phase chromatography remove it?

Causality & Solution: A mass reduction of ~79 Da indicates a des-bromo impurity (e.g., 4-amino-5-fluorobenzamide), a common byproduct resulting from incomplete bromination or over-reduction during upstream synthesis. Normal phase (silica) chromatography separates compounds primarily by polar interactions. Because the des-bromo impurity shares the exact same polar functional groups (amine and amide) as your target, they co-elute. To resolve this, you must switch to Reverse-Phase HPLC (RP-HPLC) . Halogenated anilines are highly sensitive to hydrophobic separation[3]. The bromine atom adds significant lipophilicity; therefore, on a C18 column, the less lipophilic des-bromo impurity will elute significantly earlier than the brominated target.

Q3: What is the optimal mobile phase pH for Reverse-Phase HPLC purification of this compound?

Causality & Solution: For basic aniline derivatives, precise control of the mobile phase pH is critical to manipulate the ionization state of the functional groups[4]. Operating at a low pH (e.g., pH 2–4 using 0.1% Formic Acid or Trifluoroacetic Acid) protonates the amino group, forming a cationic anilinium species[4]. This protonation prevents secondary ion-exchange interactions with residual silanols on the C18 column, drastically improving peak shape and symmetry[4]. Alternatively, if your specific derivative is acid-sensitive, ammonium acetate or ammonium bicarbonate buffers can be used to maintain a neutral pH[3][5].

Q4: My sample precipitates immediately upon injection into the RP-HPLC system, causing column overpressure. How do I prevent this?

Causality & Solution: The molecule has a contradictory solubility profile: the halogens make it hydrophobic, while the amide/amine network drives crystal lattice stability, resulting in poor solubility in purely aqueous buffers. Self-Validating Fix: Dissolve your sample in the exact mobile phase starting conditions (e.g., 10-20% Acetonitrile in water) to a concentration of 0.1–1 mg/mL[6]. If higher loading is required, dissolve the sample in pure DMSO. However, restrict the injection volume to <1% of the total column void volume to prevent the "solvent effect" (where the strong solvent carries the analyte down the column, destroying resolution). Always filter through a 0.45 µm syringe filter prior to injection[6].

II. Data Presentation: Chromatographic Parameters

Table 1: Physicochemical Profile & Chromatographic Implications

Functional Group	Property	Chromatographic Impact	Mitigation Strategy
Aniline (-NH₂)	Basic, H-bond donor	Severe tailing on bare silica due to acidic silanol interaction[2].	Add 1% TEA to normal phase eluents[2]; use low pH (Formic Acid) in RP-HPLC[4].
Amide (-CONH₂)	Highly polar, H-bond donor/acceptor	Poor solubility in non-polar solvents (e.g., Hexane)[2].	Use Dry Loading for normal phase; utilize DMSO for RP-HPLC sample prep.
Bromine (-Br)	Lipophilic, Heavy atom	Increases retention time on C18 columns[3].	Use a shallow Acetonitrile gradient to resolve from des-bromo impurities.
Fluorine (-F)	Electronegative	Alters pKa of the aniline, making it slightly less basic.	Ensure buffer capacity is sufficient to maintain fully protonated state at low pH.

Table 2: Optimized RP-HPLC Gradient Protocol (Analytical to Prep Scale)

Conditions: C18 Column (e.g., 5 µm, 4.6 x 150 mm for analytical), Flow Rate: Scaled to column ID, UV Detection: 254 nm & 280 nm.[6]

Time (min)	% Mobile Phase A (0.1% Formic Acid in H₂O)	% Mobile Phase B (0.1% Formic Acid in Acetonitrile)	Elution Event
0.0	90%	10%	Sample injection and column equilibration.
2.0	90%	10%	Elution of highly polar impurities (salts, unreacted polar starting materials).
15.0	40%	60%	Target Window: Des-bromo impurity elutes first, followed by 4-Amino-3-bromo-5-fluorobenzamide.
18.0	5%	95%	Column wash (elution of highly lipophilic byproducts).
22.0	90%	10%	Re-equilibration for next injection.

III. Standard Operating Procedures (SOPs)

SOP 1: Normal Phase Flash Chromatography (Dry Loading Method)

Use this protocol for bulk crude cleanup when halogenated impurities are not the primary concern.

• Stationary Phase Preparation: Slurry standard silica gel (or Neutral Alumina[2]) in Dichloromethane (DCM) containing 1% Triethylamine (TEA)[2]. Pack the column using the wet slurry method to ensure an even bed.

• Sample Preparation (Dry Loading): Due to the compound's poor solubility in DCM/Hexane, dissolve the crude mixture in a minimum volume of Tetrahydrofuran (THF) or Methanol. Add silica gel (approx. 3x the mass of the crude) to the flask. Evaporate the solvent completely under reduced pressure until a free-flowing powder is obtained.

• Loading & Elution: Carefully load the dry powder onto the top of the column bed. Elute using a gradient of DCM to DCM/Methanol (95:5), maintaining 1% TEA throughout the run[2].

• Validation: Analyze fractions via TLC (UV 254 nm). The target compound should elute as a tight, symmetrical spot. Tailing indicates insufficient TEA in the mobile phase.

SOP 2: Preparative RP-HPLC (Des-Halogenated Impurity Removal)

Use this protocol for final API intermediate isolation, specifically to separate des-bromo or positional isomers.

• System Equilibration: Flush the preparative C18 column with Mobile Phase A (0.1% Formic Acid in Water) and Mobile Phase B (0.1% Formic Acid in Acetonitrile)[4][6]. Self-Validation: Run a blank gradient injection. The baseline must remain stable with no ghost peaks before proceeding.

• Sample Injection: Dissolve the crude material in DMSO (max 100 mg/mL). Filter through a 0.45 µm PTFE filter[6]. Inject the sample.

• Fraction Collection: Monitor absorbance at 254 nm. Collect fractions based on peak threshold. The des-bromo impurity will elute prior to the main peak.

• Product Recovery: Pool the pure fractions. Because the compound contains a sensitive aniline group that can oxidize under prolonged heat, do not use rotary evaporation . Instead, freeze the pooled aqueous/acetonitrile fractions and lyophilize (freeze-dry) to obtain the pure compound as a fluffy powder.

IV. Purification Decision Workflow

Use the following logic tree to determine the most efficient purification strategy based on your crude impurity profile.

Caption: Decision matrix for the purification of halogenated aniline derivatives based on impurity profiles.

V. References

• Chapter XII Analysis and Control of Aromatic Pharmaceutical Preparations , Univ-dbkm,[Link]

• Chromatographic studies of unusual on-column degradations of aniline compounds on XBridge Shield RP18 column in high pH aqueous mobile phase , ResearchGate, [Link]

• Ligandless Heck Coupling between a Halogenated Aniline and Acrylonitrile Catalyzed by Pd/C , ACS Publications, [Link]

• Halogenated Tags for The Investigation of Enzyme Specificity , Charlotte.edu, [Link]

Sources

• 1. fluorochem.co.uk [fluorochem.co.uk]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. ninercommons.charlotte.edu [ninercommons.charlotte.edu]
• 4. moodle.univ-dbkm.dz [moodle.univ-dbkm.dz]
• 5. pubs.acs.org [pubs.acs.org]
• 6. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Recrystallization &amp; Purification of 4-Amino-3-bromo-5-fluorobenzamide

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Compound Focus: 4-Amino-3-bromo-5-fluorobenzamide (CAS 1357943-94-2)

Achieving >99% purity for highly functionalized halogenated aromatic building blocks is a strict prerequisite for downstream Active Pharmaceutical Ingredient (API) synthesis. 4-Amino-3-bromo-5-fluorobenzamide presents a unique solubility challenge: its primary amine (-NH₂) and amide (-CONH₂) groups act as strong hydrogen-bond donors and acceptors, while the bromine and fluorine substituents introduce significant hydrophobicity.

This technical guide provides field-proven recrystallization protocols, thermodynamic rationales, and troubleshooting steps to resolve common isolation issues.

Solvent Selection Matrix: The Thermodynamics of Dissolution

To achieve a steep solubility curve (high solubility at reflux, near-zero solubility at 0°C), solvent systems must balance the opposing polar and hydrophobic forces of the molecule. According to solubility models for structurally similar aminobenzamides, methanol provides the optimal thermodynamic gradient for crystallization, while water or ethyl acetate serve as excellent anti-solvents (1[1]).

Table 1: Quantitative Solvent Selection for Halogenated Aminobenzamides

Solvent System	Role	Polarity Index (P')	Mechanistic Rationale
Methanol / Water	Primary / Anti-solvent	5.1 / 10.2	Methanol disrupts intermolecular H-bonds of the amide. Water forces the hydrophobic halogens out of solution, driving rapid nucleation (2[2]).
Ethyl Acetate / Hexane	Primary / Anti-solvent	4.4 / 0.1	EtOAc dissolves the monomeric form well. Hexane drastically reduces the dielectric constant, precipitating the polar amide (3[3]).
Ethanol (Absolute)	Single Solvent	5.2	Provides a moderate, easily controlled solubility gradient for simple aminobenzamides without needing an anti-solvent (4[4]).

Step-by-Step Experimental Protocols

Every protocol below is designed as a self-validating system , ensuring that you can verify the success of the procedure at critical junctures rather than waiting until the final yield calculation.

Protocol A: Mixed-Solvent Recrystallization (Methanol/Water)

Best for: Removing inorganic salts and highly polar reaction byproducts.

• Dissolution: Place the crude 4-Amino-3-bromo-5-fluorobenzamide in an Erlenmeyer flask. Add a minimal volume of Methanol (approx. 3-5 mL/g of crude). Heat to a gentle reflux (60–65°C) while stirring until the solid completely dissolves.

• Hot Filtration (Self-Validation Step): If insoluble particulates remain, perform a hot gravity filtration through a pre-warmed fluted filter paper. Causality: Pre-warming prevents the solvent from cooling upon contact with the glass, which would cause premature crystallization in the funnel stem.

• Anti-Solvent Addition: Maintain the solution at 60°C. Add deionized water dropwise until the solution becomes faintly turbid (cloudy). Add 1-2 drops of Methanol until the solution just turns clear again. This establishes the exact saturation point.

• Crystallization: Remove from heat. Allow the flask to cool ambiently to room temperature undisturbed to promote large, pure crystal lattice formation. Once at room temperature, transfer to an ice-water bath (0–5°C) for 30 minutes to maximize yield.

• Isolation: Collect the crystals via vacuum filtration using a Büchner funnel. Wash the filter cake with a pre-chilled mixture of Methanol/Water (1:3 v/v). Causality: The cold wash removes surface mother liquor containing impurities without re-dissolving the purified product.

• Drying & Verification: Dry the crystals under high vacuum at 40°C for 4 hours. Verify purity via melting point analysis and Thin Layer Chromatography (TLC), comparing the purified product against the crude starting material.

Protocol B: Non-Protic Recrystallization (Ethyl Acetate/Hexane)

Best for: Removing structurally similar organic impurities or unreacted halogenated starting materials.

• Dissolution: Suspend the crude material in minimal Ethyl Acetate and heat to 70°C until dissolved.

• Anti-Solvent Addition: Slowly add warm Hexane dropwise until the cloud point is reached, then clear with a single drop of Ethyl Acetate.

• Cooling & Isolation: Cool slowly to room temperature, then chill to 0°C. Filter and wash the resulting crystals with cold Hexane. Dry under vacuum.

Visualized Workflows

Standard recrystallization workflow for 4-Amino-3-bromo-5-fluorobenzamide.

Troubleshooting Guides & FAQs

Q1: My compound is "oiling out" (forming a liquid layer) instead of forming crystals. Why does this happen and how do I fix it? A1: Oiling out occurs when the melting point of the impure mixture drops below the temperature at which the compound phase-separates from the solvent. The impurities disrupt the crystal lattice thermodynamics. Solution: Reheat the mixture until it forms a single homogeneous phase. Add a small amount of the primary solvent (e.g., Methanol) to lower the saturation temperature. Cool the solution much more slowly, and introduce a seed crystal of pure 4-Amino-3-bromo-5-fluorobenzamide just above the cloud point to force nucleation over phase separation.

Q2: The yield of my recrystallization is unexpectedly low (< 50%). Where did my product go? A2: The product is likely still dissolved in the mother liquor. This happens if too much primary solvent was used initially, or if the anti-solvent ratio was insufficient. Self-Validation Check: Spot the mother liquor on a TLC plate. If a heavy product spot is visible, concentrate the mother liquor under reduced pressure to half its volume, and repeat the cooling/crystallization step to harvest a second crop of crystals.

Q3: The melting point of my recrystallized product is broad (e.g., melting over a 4-5°C range). What does this indicate? A3: A broad melting point indicates that impurities or residual solvent molecules are trapped within the crystal lattice, disrupting the intermolecular forces. Solution: Ensure the product is fully dried under high vacuum. If the melting point remains broad, perform a second recrystallization using a different solvent system (e.g., switch from Protocol A to Protocol B) to target different impurity profiles.

Decision tree for troubleshooting common recrystallization issues.

References

• BenchChem. "Technical Support Center: Purification of Benzamide, 2,2'-dithiobis[N-methyl-]".
• Journal of Chemical & Engineering Data. "Determination and Modeling of Solubility of 4-Aminobenzamide in Different Pure Solvents".
• US Patent 9359346B2. "Benzamide derivative and use thereof".
• MDPI. "Quinazolin-4(3H)-ones and 5,6-Dihydropyrimidin-4(3H)

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. US9359346B2 - Benzamide derivative and use thereof - Google Patents [patents.google.com]
• 4. Quinazolin-4(3H)-ones and 5,6-Dihydropyrimidin-4(3H)-ones from β-Aminoamides and Orthoesters [mdpi.com]

Technical Support Center: Overcoming Steric Hindrance in 3-Bromo-5-Fluoro Substitution Patterns

Welcome to the Advanced Synthesis Support Center. As a Senior Application Scientist, I have designed this guide to move beyond generic protocols. The 3-bromo-5-fluoro motif—commonly found in pyridines, anilines, and indazoles—is a privileged scaffold in medicinal chemistry. While the lability of the C–Br bond makes it an ideal handle for late-stage functionalization[1], introducing bulky coupling partners at this position often leads to catastrophic yield drops.

This guide provides field-proven, self-validating troubleshooting workflows to help you navigate the complex interplay of electronic activation and steric repulsion in these systems.

Part 1: Diagnostic FAQs & Mechanistic Causality

Q1: Why does my Suzuki-Miyaura coupling fail at the 3-bromo position when using bulky boronic acids, despite the activating 5-fluoro group? The Causality: The highly electronegative 5-fluoro group withdraws electron density via induction, which generally accelerates the initial oxidative addition of the Pd(0) catalyst into the C–Br bond[1]. However, in sterically hindered systems, oxidative addition is rarely the failure point. The true bottleneck is transmetalation . When a bulky boronic acid approaches the Pd(II) intermediate, severe steric repulsion prevents the formation of the necessary pre-transmetalation complex. The Solution: You must use a ligand with "flexible steric bulk," such as biaryl phosphines (e.g., XPhos) or N-Heterocyclic Carbenes (NHCs). These ligands are bulky enough to force the palladium center into a highly reactive monoligated state ( L1​Pd ), opening the coordination sphere for transmetalation. Furthermore, extreme steric hindrance in the substrate can sometimes bypass the traditional 2-electron oxidative addition entirely, favoring a highly accelerated 1-electron radical halogen abstraction[2].

Q2: I am attempting a Buchwald-Hartwig amination on a 3-bromo-5-fluoro-2-methylaniline derivative with a secondary amine, but I primarily observe proto-debromination. How do I fix this? The Causality: Proto-debromination (the reduction of the C–Br bond to C–H) occurs when the rate of β -hydride elimination from the coordinated amine outpaces the rate of reductive elimination. The 2-methyl group adjacent to the 3-bromo position creates a highly congested ortho-environment, severely hindering the approach and proper alignment of bulky secondary amines. The Solution: Switch to a bulky, electron-rich ligand specifically engineered to promote C–N bond formation over β -hydride elimination, such as BrettPhos or RuPhos . The structure of these ligands physically occupies the spatial quadrant where the hydride transfer would occur, effectively blocking the degradation pathway while their electron richness accelerates the challenging reductive elimination step.

Q3: My 3-bromo-5-fluoroaryl boronic ester intermediate degrades during silica gel purification before I can perform the Suzuki coupling. What is the workaround? The Causality: Boronic acid pinacol (BPin) esters of electron-deficient, fluorinated aromatics are notoriously prone to protodeboronation and degradation on acidic silica gel. The Solution: Implement a "one-pot" Miyaura borylation and Suzuki coupling. By converting the 3-bromo-5-fluoro substrate to the boronic ester and immediately adding the second aryl halide, base, and aqueous solvent without isolation, you completely bypass the instability of the intermediate[3].

Part 2: Quantitative Data & Ligand Selection Matrix

To streamline your optimization process, consult the following matrix for pairing 3-bromo-5-fluoro substrates with the correct catalytic system based on steric demands.

Substrate Steric Hindrance	Recommended Ligand	Preferred Pd Source	Optimal Base	Mechanistic Rationale
Low (Unsubstituted 3-Br-5-F)	dppf or PPh3	Pd(OAc)₂	Na₂CO₃	Standard 2-electron oxidative addition is sufficient; minimal steric clash during transmetalation.
Moderate (Ortho-substituted)	XPhos / RuPhos	Pd₂(dba)₃	K₃PO₄	Biaryl phosphines force monoligation, opening the coordination sphere for the incoming nucleophile.
High (Di-ortho substituted / Bulky Amines)	WK-phos or NHC	Pd(OAc)₂	KOtBu	Flexible steric bulk accelerates reductive elimination; supports 1-electron abstraction pathways[4][5].

Part 3: Self-Validating Experimental Protocols

Every robust experiment must be a self-validating system. The following protocols include built-in analytical checkpoints to prevent wasted time and reagents.

Protocol A: One-Pot Miyaura-Suzuki Coupling for Unstable Fluorinated Intermediates

This protocol eliminates the need for intermediate purification, preventing yield loss associated with boronic ester degradation[3].

Step 1: Miyaura Borylation

• In an oven-dried Schlenk flask, combine the 3-bromo-5-fluoroarene (1.0 equiv), bis(pinacolato)diboron (1.2 equiv), and anhydrous KOAc (3.0 equiv).

• Add Pd(dppf)Cl₂ (0.05 equiv) and evacuate/backfill with N₂ three times.

• Inject anhydrous 1,4-dioxane (0.2 M) and heat to 80 °C.

• Self-Validation Checkpoint 1: After 2 hours, withdraw a 10 µL aliquot, dilute in MeCN, and analyze via LC-MS. Do not proceed until the starting material mass is absent and the[M+H]+ of the BPin ester is the dominant peak.

Step 2: In-Situ Suzuki Coupling 5. Cool the reaction mixture to room temperature. 6. Directly add the coupling partner (aryl halide, 0.9 equiv to ensure complete consumption) and an aqueous solution of K₃PO₄ (2.0 M, 3.0 equiv). 7. Optional: If coupling a sterically hindered partner, add Pd₂(dba)₃ (0.02 equiv) and XPhos (0.04 equiv) at this stage. 8. Heat to 90 °C for 4–12 hours. 9. Self-Validation Checkpoint 2: Monitor via TLC (UV active). The disappearance of the highly fluorescent BPin ester spot indicates successful transmetalation and reductive elimination. 10. Cool, dilute with EtOAc, wash with brine, dry over Na₂SO₄, and purify via standard flash chromatography.

Part 4: Mechanistic & Troubleshooting Visualizations

Pd-catalytic cycle highlighting steric bottlenecks and ligand-driven resolution.

Decision tree for diagnosing and resolving cross-coupling failures.

References

• Navigating the Suzuki Coupling Landscape: A Comparative Analysis of 3-Chloro-5-fluoro-2... - Benchchem - 1

• Development of an Optimized Synthetic Process for Onradivir Featuring a “One-Pot” Miyaura–Suzuki Coupling Reaction - ACS Publications - 3

• Sterically Induced Acceleration of Aryl Halide Activation by Pd(0): A Radical Alternative to 2‑Electron Oxidative Addition - PMC (NIH) - 2

• Pd‐catalyzed Suzuki‐Miyaura coupling of steric hindered aryl chlorides or bulky arylboronic acids - ResearchGate - 5

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Sterically Induced Acceleration of Aryl Halide Activation by Pd(0): A Radical Alternative to 2‑Electron Oxidative Addition - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Highly active palladium catalysts supported by bulky proazaphosphatrane ligands for Stille cross-coupling: coupling of aryl and vinyl chlorides, room temperature coupling of aryl bromides, coupling of aryl triflates, and synthesis of sterically hindered biaryls - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

Improving catalyst turnover in reactions with 4-Amino-3-bromo-5-fluorobenzamide

Welcome to the Catalysis Technical Support Center . This portal is designed for researchers, process chemists, and drug development professionals working with highly functionalized aniline derivatives.

Below is our comprehensive troubleshooting guide for optimizing palladium-catalyzed cross-coupling reactions (e.g., Suzuki-Miyaura, Buchwald-Hartwig) using 4-Amino-3-bromo-5-fluorobenzamide .

Part 1: Root Cause Analysis – The "Perfect Storm" of Deactivation

When attempting to achieve high catalyst Turnover Numbers (TON) and Turnover Frequencies (TOF) with 4-Amino-3-bromo-5-fluorobenzamide, researchers face three competing electronic and steric bottlenecks:

• Lewis Basic Poisoning (The Free Amine/Amide): Both the primary aniline (-NH₂) and the benzamide (-CONH₂) groups are strong Lewis bases. They rapidly coordinate to electrophilic Pd(II) intermediates, forming stable, off-cycle bis-ligated complexes. This traps the catalyst, preventing transmetalation and drastically reducing TON[1].

• Inductive Drag (The 5-Fluoro Effect): The highly electronegative fluorine atom withdraws electron density from the aromatic ring. While this accelerates the initial oxidative addition into the C-Br bond, it renders the resulting Pd(II) aryl complex highly electron-deficient. This raises the activation barrier for the rate-limiting reductive elimination step.

• Competitive Oligomerization: Unprotected anilines can act as nucleophiles, leading to competitive C-N bond formation (Buchwald-Hartwig oligomerization) instead of the desired C-C cross-coupling[2].

Figure 1: Palladium catalytic cycle highlighting the off-cycle deactivation pathway caused by free amines.

Part 2: Troubleshooting Guide & Methodologies

To achieve scalable ppm-level catalyst loadings[3], you must either sterically block the amine from binding to the palladium center or temporarily mask it.

Protocol A: The "Ligand-First" Approach (Unprotected Route)

Objective: Achieve high TON without adding protection/deprotection synthetic steps.

Using bulky, electron-rich biaryl phosphine ligands (e.g., XPhos or CataCXium A) forces the palladium to remain monoligated, accelerating reductive elimination and physically blocking the free amine from coordinating[1][4].

Step-by-Step Methodology:

• Precatalyst Preparation: In a nitrogen-filled glovebox, dissolve 0.5–1.0 mol% of XPhos Pd G3 in anhydrous 2-MeTHF.

  • Causality: G3 precatalysts undergo rapid, quantitative activation to Pd(0) under mild conditions. This prevents the accumulation of unreactive Pd(II) species that are highly susceptible to amine poisoning.

• Substrate Assembly: To an oven-dried Schlenk flask, add 4-Amino-3-bromo-5-fluorobenzamide (1.0 equiv), the boronic acid/ester (1.5 equiv), and finely milled anhydrous Cs₂CO₃ (2.0 equiv).

  • Causality: Cs₂CO₃ is a mild base with poor solubility in organic solvents. Its heterogeneous nature keeps the effective concentration of the base low, suppressing base-catalyzed degradation of the primary amide while still facilitating transmetalation.

• Degassing (Self-Validating Step): Add the 2-MeTHF solvent (0.2 M concentration) and subject the mixture to three strict freeze-pump-thaw cycles.

  • Validation: If the solution turns black upon heating, oxygen was present, causing the phosphine ligand to oxidize into a phosphine oxide and the Pd(0) to aggregate into inactive Pd black.

• Reaction Execution: Inject the precatalyst solution into the Schlenk flask and heat to 80°C under positive N₂ pressure. Monitor via HPLC until the starting material is consumed.

Protocol B: The Protection Strategy (High-Yield Route)

Objective: Maximize TON (>1000) and yield by eliminating the Lewis basic threat.

If the unprotected route fails to surpass a TON of 100, temporarily mask the amine. Boc-protection provides superior chemo- and regioselectivity compared to utilizing the free amine[5].

Step-by-Step Methodology:

• Boc-Protection: React the substrate with Boc₂O (1.1 equiv) and catalytic DMAP in THF at 40°C. Isolate the N-Boc derivative.

• Cross-Coupling: Utilize an ultra-low loading (0.1 mol%) of standard Pd(dppf)Cl₂ with Na₂CO₃ in a Toluene/H₂O biphasic system at 90°C.

  • Causality: With the amine's lone pair delocalized into the Boc carbonyl, it can no longer poison the catalyst. This allows you to use cheaper, standard bidentate ligands (dppf) at highly efficient ppm-level loadings[3].

Part 3: Quantitative Data & Metrics

The following table summarizes the expected outcomes of different optimization strategies to help you benchmark your experimental results.

Strategy	Catalyst System	Base / Solvent	Est. TON	Yield (%)	Primary Limitation / Observation
Baseline (Unoptimized)	Pd(PPh₃)₄ (5 mol%)	K₂CO₃ / Dioxane	< 10	< 10%	Severe amine poisoning; rapid Pd black precipitation.
Ligand Optimization	XPhos Pd G3 (1 mol%)	Cs₂CO₃ / 2-MeTHF	~ 90	85–90%	Requires strict anhydrous and anaerobic conditions[4].
Precatalyst Shift	CataCXium A Pd G3 (0.5 mol%)	K₃PO₄ / Dioxane:H₂O	~ 180	90–95%	Trace protodeboronation side-reactions observed[1].
Protection Route	Pd(dppf)Cl₂ (0.1 mol%)	Na₂CO₃ / Toluene	> 950	> 98%	Adds two synthetic steps (protection/deprotection)[5].

Part 4: Frequently Asked Questions (FAQs)

Q: My reaction turns black within 5 minutes of heating, and HPLC shows <10% conversion. What happened? A: Rapid precipitation of Pd black indicates that the active Pd(0) species degraded before it could enter the catalytic cycle. This is typically caused by oxygen ingress (which oxidizes your electron-rich phosphine ligand) or the use of a Pd(II) salt (like Pd(OAc)₂) that failed to reduce properly. Solution: Switch to a pre-activated Pd G3 or G4 precatalyst and ensure rigorous freeze-pump-thaw degassing[4].

Q: Why is the 5-fluoro group causing my reductive elimination to stall? A: Fluorine is highly electronegative. Through inductive effects, it pulls electron density away from the palladium center in the Pd(II) intermediate. Reductive elimination requires an electron-rich metal center to "push" the two coupling partners together. Solution: Counteract this by using highly electron-donating ligands (like alkyl-substituted biaryl phosphines) to push electron density back into the palladium center.

Q: Can I use standard Pd(PPh₃)₄ for this substrate? A: It is highly discouraged. Pd(PPh₃)₄ generates a bis-ligated PdL₂ active species, which is sterically open enough to allow the free -NH₂ and -CONH₂ groups of your substrate to coordinate and permanently poison the catalyst.

Q: I'm seeing a lot of protodehalogenation (loss of the bromine atom without coupling). How do I fix this? A: Protodehalogenation occurs when the Pd(II) intermediate undergoes β-hydride elimination (often from an aliphatic amine or solvent) instead of transmetalation. Solution: Ensure your boronic acid is fully soluble and active. Switching from a carbonate base to a stronger, more soluble base like aqueous K₃PO₄ can accelerate transmetalation, allowing it to outcompete the protodehalogenation pathway.

Figure 2: Troubleshooting decision tree for diagnosing and resolving low catalyst turnover.

Part 5: References

1.[1] Title: Suzuki–Miyaura cross-coupling of unprotected ortho-bromoanilines with benzyl, alkyl, aryl, alkenyl and heteroaromatic boronic esters Source: RSC Publishing URL:

2.[4] Title: A highly efficient precatalytic system (XPhos‐PdG2) for the Suzuki–Miyaura cross‐coupling Source: Molecular Diversity / nasc.ac.in URL:

3.[3] Title: Pd-Catalyzed Cross-Couplings: On the Importance of the Catalyst Quantity Descriptors, mol % and ppm Source: Organic Process Research & Development - ACS Publications URL:

4.[5] Title: Comprehensive Risdiplam Synthesis Overview: From Cross-Coupling Reliance to Complete Palladium Independence Source: MDPI URL:

5.[2] Title: Mechanistic Analysis of Metallaphotoredox C−N Coupling: Photocatalysis Initiates and Perpetuates Ni(I)/Ni Source: Macmillan Group - Princeton University URL:

Sources

• 1. Suzuki–Miyaura cross-coupling of unprotected ortho -bromoanilines with benzyl, alkyl, aryl, alkenyl and heteroaromatic boronic esters - RSC Advances (RSC Publishing) DOI:10.1039/D4RA03725A [pubs.rsc.org]
• 2. macmillan.princeton.edu [macmillan.princeton.edu]
• 3. pubs.acs.org [pubs.acs.org]
• 4. nasc.ac.in [nasc.ac.in]
• 5. mdpi.com [mdpi.com]

Controlling regioselectivity in 4-Amino-3-bromo-5-fluorobenzamide functionalization

Welcome to the dedicated technical support center for the regioselective functionalization of 4-amino-3-bromo-5-fluorobenzamide. This guide is designed for researchers, medicinal chemists, and process development scientists who are leveraging this versatile building block in their synthetic campaigns. Here, we provide field-proven insights, detailed troubleshooting protocols, and answers to frequently asked questions to help you navigate the complexities of this polysubstituted aromatic system and achieve predictable, high-yielding outcomes.

Section 1: Understanding the Reactivity of 4-Amino-3-bromo-5-fluorobenzamide

Before attempting functionalization, it is critical to understand the electronic and steric landscape of the molecule. The regiochemical outcome of any reaction is a direct consequence of the interplay between the four distinct substituents on the aromatic ring.

• Amino Group (-NH₂): A powerful activating, ortho, para-directing group due to its strong +M (mesomeric) effect. It significantly increases the electron density of the ring, particularly at the C3 and C5 positions.

• Bromo Group (-Br): A deactivating, ortho, para-directing group. It deactivates through its -I (inductive) effect but directs ortho and para due to its +M effect (lone pair donation).

• Fluoro Group (-F): The most electronegative halogen, it exerts a strong -I effect, deactivating the ring.[1] Like bromine, it is also an ortho, para-director. Its small size minimizes steric hindrance compared to bromine.[2]

• Benzamide Group (-CONH₂): A deactivating, meta-directing group due to its -I and -M effects. It withdraws electron density from the aromatic ring.

The C-Br bond is the most common site for functionalization via palladium-catalyzed cross-coupling reactions due to the lower bond dissociation energy of C-Br compared to C-F and the established reactivity of aryl bromides.[3]

Caption: Key reactivity sites on the 4-amino-3-bromo-5-fluorobenzamide scaffold.

Section 2: Palladium-Catalyzed Cross-Coupling Reactions (Suzuki-Miyaura & Buchwald-Hartwig)

This is the most common and versatile approach for functionalizing the C3-Br position. Success hinges on selecting the appropriate catalyst system to overcome the challenges posed by this electron-rich substrate.

Frequently Asked Questions (FAQs)

Q1: Which position will react in a Suzuki or Buchwald-Hartwig coupling? A1: The reaction will occur with overwhelming selectivity at the C-Br bond. Oxidative addition of palladium into the C-Br bond is significantly more facile than into the stronger C-F bond.[3] The C-H bonds are generally not reactive under these conditions without a specific directing group for C-H activation.

Q2: Why is my Suzuki-Miyaura coupling reaction failing or giving low yields? A2: This is a common issue with electron-rich aryl bromides like this one. The high electron density on the ring can hinder the initial oxidative addition step, which is often rate-limiting.[4] Key factors to troubleshoot are the catalyst system, base, and reaction conditions.[5] See the troubleshooting guide below for a detailed workflow.

Q3: What is the best catalyst and ligand combination for this substrate? A3: For electron-rich anilines, highly electron-donating and sterically bulky phosphine ligands are required to promote the oxidative addition and reductive elimination steps of the catalytic cycle.[5][6][7]

• For Suzuki-Miyaura: Systems like Pd(OAc)₂ or Pd₂(dba)₃ with ligands such as SPhos, RuPhos, or XPhos are excellent starting points.[3]

• For Buchwald-Hartwig Amination: Pre-catalysts like RuPhos-Pd-G3 or XPhos-Pd-G3 are often highly effective and air-stable, simplifying reaction setup.[6][7]

Q4: Can the free amine or amide group interfere with the reaction? A4: Yes. The primary amine can coordinate to the palladium center, potentially inhibiting catalysis.[7] The amide N-H is generally less problematic but can be deprotonated by very strong bases. While protection of the amine is an option, modern catalyst systems are often robust enough to work with the unprotected aniline.[8][9] Using a weaker base like K₂CO₃ or K₃PO₄ can sometimes be beneficial compared to stronger bases like t-BuOK if amine interference is suspected.

Troubleshooting Guide: Low Yield in Suzuki-Miyaura Coupling

Caption: Troubleshooting workflow for low-yielding Suzuki-Miyaura reactions.

Representative Protocol: Suzuki-Miyaura Coupling

This protocol provides a robust starting point for coupling arylboronic acids to the C3 position.

• Reaction Setup: To a dry Schlenk flask under an inert atmosphere (Argon or Nitrogen), add 4-amino-3-bromo-5-fluorobenzamide (1.0 equiv.), the arylboronic acid (1.2-1.5 equiv.), and potassium phosphate (K₃PO₄, 2.0-3.0 equiv.).[10]

• Catalyst Addition: Add the palladium source (e.g., Pd₂(dba)₃, 2 mol%) and the phosphine ligand (e.g., SPhos, 4.5 mol%).

• Solvent Addition: Add degassed solvent, such as a mixture of 1,4-dioxane and water (e.g., 10:1 v/v).

• Reaction: Heat the mixture with vigorous stirring to 80-100 °C. Monitor the reaction progress by TLC or LC-MS.

• Workup: Upon completion, cool the reaction to room temperature. Dilute with ethyl acetate and wash with water and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel.

Parameter	Recommendation for 4-Amino-3-bromo-5-fluorobenzamide	Rationale
Pd Source	Pd₂(dba)₃, Pd(OAc)₂	Common, reliable Pd(0) or Pd(II) sources.
Ligand	SPhos, RuPhos, XPhos	Bulky, electron-rich ligands accelerate oxidative addition on the electron-rich substrate.[7]
Base	K₃PO₄, K₂CO₃, Cs₂CO₃	Moderately strong bases are effective and minimize side reactions with the amine/amide.
Solvent	Dioxane/H₂O, Toluene/H₂O, 2-MeTHF	Aprotic/aqueous mixtures are standard for Suzuki couplings.
Temperature	80 - 110 °C	Sufficient thermal energy is needed to drive the catalytic cycle.

Section 3: Nucleophilic Aromatic Substitution (SNAr)

While less common for this specific substrate, SNAr is a potential pathway for functionalization, typically at the C-F position. This reaction requires significant electronic activation.

Frequently Asked Questions (FAQs)

Q1: Is an SNAr reaction possible on this molecule? A1: An SNAr reaction is challenging but potentially feasible. For an SNAr reaction to occur, the aromatic ring must be electron-poor, and there must be a strong electron-withdrawing group ortho or para to the leaving group to stabilize the negatively charged Meisenheimer intermediate.[11][12][13] In the starting material, the powerful electron-donating amino group deactivates the ring towards nucleophilic attack, making SNAr highly unfavorable.

Q2: How could I make an SNAr reaction work? A2: To enable SNAr, you would first need to modify the molecule to make the ring more electron-deficient. One theoretical strategy would be to oxidize the aniline to a nitro group (-NO₂). A 3-bromo-5-fluoro-4-nitrobenzamide would be significantly more susceptible to SNAr, with nucleophilic attack possible at both the C-F and C-Br positions. In such a case, the greater electronegativity of fluorine often makes it a better leaving group in SNAr reactions, provided the rate-determining step is the nucleophilic attack.[11]

Q3: What kind of nucleophiles are used in SNAr? A3: Strong nucleophiles are typically required. Examples include alkoxides (e.g., NaOMe), amines (e.g., piperidine), and thiolates (e.g., NaSPh). The reaction is usually run in a polar aprotic solvent like DMSO or DMF at elevated temperatures.

Section 4: Ortho-Lithiation (Directed Metalation)

This strategy allows for functionalization at the C2 position, a site not accessible by the other methods discussed.

Frequently Asked Questions (FAQs)

Q1: Which group directs the lithiation? A1: The tertiary benzamide group is a well-known directed metalation group (DMG).[14] It can coordinate to an organolithium reagent (like n-BuLi or LDA) and direct the deprotonation of the adjacent C2 proton. The primary amine is acidic and will be deprotonated first, so at least two equivalents of the organolithium base are required. To make the amide a more effective DMG, it often needs to be a secondary or tertiary amide (e.g., -CON(iPr)₂), as the N-H protons of a primary or secondary amide are more acidic than the aromatic C-H.

Q2: What is a typical procedure for ortho-lithiation? A2: First, the primary amide would likely need to be converted to a tertiary amide (e.g., a Weinreb amide or a diisopropylamide) to prevent N-H deprotonation from interfering. The modified substrate would then be dissolved in an ethereal solvent like THF, cooled to -78 °C, and treated with ≥2 equivalents of a strong base like LDA or s-BuLi.[15] After a short period, an electrophile (e.g., iodine, DMF, an aldehyde) is added to quench the lithiated intermediate.

Q3: What are the major challenges with this method? A3:

• Substrate Modification: The need to first modify the primary amide adds steps to the synthesis.

• Competing Reactions: The bromine at C3 can undergo lithium-halogen exchange, which is often a very fast process.[15] This can compete with or even dominate over C-H deprotonation, leading to a mixture of products. Careful selection of the base and reaction conditions (temperature, solvent) is crucial to control the regioselectivity.[15]

References

• Regioselective functionalization of sulfenamides: S-arylation with cyclic diaryl λ3-bromanes and λ3-chloranes. Chemical Communications (RSC Publishing).
• Application Notes and Protocols: Buchwald-Hartwig Amination of 3-Amino-5-bromopyridine. Benchchem.
• Nucleophilic Aromatic Substitution: Introduction and Mechanism. Master Organic Chemistry.
• Recent advances in asymmetric C–H bond functionalization enabled by chiral directing groups. RSC Publishing.
• Application Notes and Protocols for Suzuki Coupling of 4-(Benzyloxy)-3-bromo-5-fluoroaniline. Benchchem.
• Applications of palladium-catalyzed C–N cross-coupling reactions in pharmaceutical compounds. PMC.
• Regioselective Reductive Cross-Coupling Reactions of Unsymmetrical Alkynes. PMC.
• Suzuki–Miyaura cross-coupling of unprotected ortho-bromoanilines with benzyl, alkyl, aryl, alkenyl and heteroaromatic boronic esters. RSC Publishing.
• The lithiation of fluorinated benzenes and its dependence on solvent and temperature. Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing).
• Nucleophilic Aromatic Substitution. Chemistry LibreTexts.
• Troubleshooting common issues in palladium-catalyzed cross-coupling reactions. Benchchem.
• (PDF) The Reactivity of Fluorine. ResearchGate.
• Suzuki–Miyaura cross-coupling of unprotected ortho-bromoanilines with benzyl, alkyl, aryl, alkenyl and heteroaromatic boronic esters. PMC.
• (PDF) Directed lithiation of unprotected benzoic acids. ResearchGate.
• Nucleophilic aromatic substitution. Wikipedia.
• The Role of Small Molecules Containing Fluorine Atoms in Medicine and Imaging Applications. PMC.
• Diagnosing issues with a failed Suzuki coupling? r/Chempros - Reddit.
• Directed Lithiation of Tertiary 0- Amino Benzamides. ElectronicsAndBooks.
• Palladium-Catalyzed C,N-Cross Coupling Reactions of 3-Halo-2-aminopyridines. PMC.
• Navigating the Suzuki Coupling Landscape: A Comparative Analysis of 3-Chloro-5-fluoro-2. Benchchem.

Sources

• 1. The Role of Small Molecules Containing Fluorine Atoms in Medicine and Imaging Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. reddit.com [reddit.com]
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• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. Palladium-Catalyzed C,N-Cross Coupling Reactions of 3-Halo-2-aminopyridines - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Suzuki–Miyaura cross-coupling of unprotected ortho-bromoanilines with benzyl, alkyl, aryl, alkenyl and heteroaromatic boronic esters - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 9. Suzuki–Miyaura cross-coupling of unprotected ortho-bromoanilines with benzyl, alkyl, aryl, alkenyl and heteroaromatic boronic esters - PMC [pmc.ncbi.nlm.nih.gov]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. masterorganicchemistry.com [masterorganicchemistry.com]
• 12. chem.libretexts.org [chem.libretexts.org]
• 13. Nucleophilic aromatic substitution - Wikipedia [en.wikipedia.org]
• 14. researchgate.net [researchgate.net]
• 15. The lithiation of fluorinated benzenes and its dependence on solvent and temperature - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]

Reference Data & Comparative Studies

Comparative Reactivity Guide: 4-Amino-3-bromo-5-fluorobenzamide vs. Non-Fluorinated Analogs

As a Senior Application Scientist, I frequently evaluate how single-atom substitutions dictate synthetic routing, late-stage functionalization, and pharmacokinetic profiles. The introduction of a fluorine atom into an aromatic system is never chemically benign; it fundamentally alters the molecule's electronic landscape.

This guide provides an in-depth, objective comparison between 4-Amino-3-bromo-5-fluorobenzamide (CAS 1357943-94-2) and its non-fluorinated counterpart, 4-Amino-3-bromobenzamide . By dissecting the mechanistic causality behind their reactivity differences, this document serves as a practical blueprint for researchers and drug development professionals optimizing synthetic pathways.

Mechanistic Causality: The Dual Electronic Nature of Fluorine

Fluorine is the most electronegative element (3.98 on the Pauling scale), imparting a profound electron-withdrawing inductive effect (-I) through the sigma bond framework . While fluorine also possesses a resonance-donating (+M) capacity due to its lone pairs, the -I effect overwhelmingly dominates the net electron distribution in electron-deficient aniline systems .

In the 4-amino-3-bromo-5-fluorobenzamide scaffold, the 5-fluoro substituent exerts divergent, position-dependent effects on the adjacent functional groups:

• Deactivation of the 4-Amino Group (Ortho Effect): The ortho-fluorine drastically reduces the basicity and nucleophilicity of the aniline nitrogen. By inductively withdrawing electron density, it lowers the pKa of the conjugate acid, making the amine significantly less susceptible to electrophilic attack (e.g., N-alkylation or acylation) [[1]]([Link]).

• Activation of the 3-Bromo Group (Meta Effect): The meta-fluorine lowers the Lowest Unoccupied Molecular Orbital (LUMO) of the aryl bromide system. In transition-metal catalysis, this electron deficiency accelerates the rate-limiting oxidative addition of Pd(0) into the C-Br bond, enhancing cross-coupling efficiency .

• Metabolic Shielding: The high bond dissociation energy (BDE) of the C-F bond (typically >109 kcal/mol) blocks oxidative metabolism at the 5-position, a critical advantage in medicinal chemistry to prevent the formation of reactive metabolites and increase drug half-life .

Caption: Mechanistic pathway illustrating the divergent electronic effects of the 5-fluoro substituent.

Quantitative Data Comparison

The theoretical and empirical differences between the two analogs are summarized below. The fluorinated analog trades nucleophilic reactivity at the amine for enhanced electrophilic reactivity at the bromide.

Property / Reactivity Metric	4-Amino-3-bromobenzamide (Non-Fluorinated)	4-Amino-3-bromo-5-fluorobenzamide (Fluorinated)	Mechanistic Causality
Aniline pKa (approx.)	~2.5	~1.0	Ortho-F (-I effect) depletes electron density on the nitrogen lone pair.
Relative C-Br Oxidative Addition	Baseline	Accelerated	Fluorine lowers the LUMO energy, facilitating Pd(0) insertion .
Metabolic Stability (C5)	Low (CYP450 oxidation site)	High (Blocked)	High C-F bond dissociation energy resists enzymatic cleavage .
Lipophilicity (LogP)	Lower	Higher	Fluorine's low polarizability and hydrophobicity increase overall lipophilicity .

Experimental Protocols (Self-Validating Systems)

To objectively prove these reactivity differences, I have designed two self-validating experimental workflows. These protocols use internal competition and kinetic sampling to explicitly demonstrate the causality discussed above.

Protocol A: Competitive N-Acylation (Probing Nucleophilicity)

Objective: Validate the deactivating effect of the ortho-fluorine on the aniline group. Causality: By forcing equimolar amounts of both analogs to compete for a sub-stoichiometric amount of electrophile, the product ratio directly quantifies their relative nucleophilicity.

Step-by-Step Methodology:

• Preparation: In an oven-dried 20 mL vial, dissolve 1.0 mmol of 4-Amino-3-bromobenzamide and 1.0 mmol of 4-Amino-3-bromo-5-fluorobenzamide in 10 mL of anhydrous dichloromethane (DCM).

• Base Addition: Add 2.5 mmol of N,N-Diisopropylethylamine (DIPEA) and cool the mixture to 0 °C under a nitrogen atmosphere.

• Electrophile Addition: Dropwise, add exactly 0.5 mmol of acetyl chloride (sub-stoichiometric to force competition).

• Reaction: Stir the mixture at 0 °C for 30 minutes.

• Quench & Analyze: Quench with 5 mL of saturated aqueous NaHCO₃. Extract the organic layer, dry over MgSO₄, and analyze the crude mixture via UPLC-MS (UV absorption at 254 nm). Expected Outcome: The non-fluorinated analog will account for >90% of the acylated product, definitively proving that the -I effect of the fluorine atom severely retards the nucleophilicity of the adjacent amine.

Caption: Self-validating experimental workflow for competitive N-acylation.

Protocol B: Kinetic Suzuki-Miyaura Cross-Coupling (Probing C-Br Activation)

Objective: Validate the enhanced electrophilicity of the C-Br bond in the fluorinated analog. Causality: This protocol employs a parallel kinetic study using a mild temperature (60 °C). This deliberately slows the reaction, preventing it from reaching completion too quickly and allowing the kinetic difference in the rate-limiting oxidative addition step to be captured.

Step-by-Step Methodology:

• Setup: Prepare two identical Schlenk flasks. To Flask A, add 1.0 mmol of 4-Amino-3-bromobenzamide. To Flask B, add 1.0 mmol of 4-Amino-3-bromo-5-fluorobenzamide.

• Reagents: To both flasks, add 1.2 mmol of phenylboronic acid and 2.0 mmol of finely ground K₂CO₃.

• Solvent & Catalyst: Add 10 mL of degassed 1,4-dioxane/H₂O (4:1 v/v) to each flask, followed by 2 mol% Pd(dppf)Cl₂.

• Kinetic Sampling: Heat both flasks to exactly 60 °C. Withdraw 50 μL aliquots at 10, 20, 30, and 60 minutes.

• Quench & Analyze: Immediately quench each aliquot into 1 mL of cold acetonitrile, filter through a 0.2 μm PTFE syringe filter, and analyze via HPLC to determine the conversion percentage over time. Expected Outcome: Flask B (fluorinated analog) will exhibit a significantly steeper initial reaction rate curve, confirming that the lowered LUMO facilitates faster Pd(0) insertion into the C-Br bond.

References

• Purser, S., Moore, P. R., Swallow, S., & Gouverneur, V. "The role of fluorine in medicinal chemistry." Journal of Enzyme Inhibition and Medicinal Chemistry. URL:[Link]

• Xing, L., & Hu, J. "The Dark Side of Fluorine." ACS Medicinal Chemistry Letters. URL:[Link]

• Han, J., et al. "Fluorine-a small magic bullet atom in the drug development." European Journal of Medicinal Chemistry. URL:[Link]

• Gu, Y., & Uneyama, K. "Effect of fluorine on palladium-catalyzed cross-coupling reactions of aryl bromides." Chemical Communications (RSC). URL:[Link]

• Quora Chemistry Forum. "What properties of aniline make it a suitable base for nucleophilic substitution reactions?" URL:[Link]

Sources

• 1. quora.com [quora.com]

Safety & Regulatory Compliance

4-Amino-3-bromo-5-fluorobenzamide proper disposal procedures

As a Senior Application Scientist, ensuring the safe and compliant disposal of highly functionalized chemical intermediates is just as critical as optimizing their yield. 4-Amino-3-bromo-5-fluorobenzamide is a halogenated aromatic amine commonly utilized in pharmaceutical research and drug development. Due to the presence of both bromine and fluorine halogens on a benzene ring, this compound presents severe environmental and toxicological risks if disposed of improperly.

Standard solvent disposal methods are insufficient for this compound. When subjected to low-temperature combustion, halogenated aromatics act as direct precursors to highly toxic halogenated dibenzo-p-dioxins (HDDs) and dibenzofurans (HDFs)[1]. This guide provides a self-validating, step-by-step operational protocol for the safe handling, segregation, and thermal destruction of this compound.

Hazard Profiling & Operational Causality

To design a fail-safe disposal protocol, we must first understand the physicochemical properties that dictate the compound's end-of-life management. The structural combination of an amino group (increasing nucleophilicity and aquatic toxicity) and two different halogens (fluorine and bromine) requires strict adherence to the Resource Conservation and Recovery Act (RCRA) guidelines for halogenated organic waste[2].

Table 1: Physicochemical & Disposal Profile

Parameter	Specification / Data	Operational Causality (Why it matters)
Chemical Classification	Halogenated Aromatic Amide	Must be strictly segregated from non-halogenated waste to prevent regulatory violations and excessive disposal costs[2].
Combustion Byproducts	HF, HBr, Dioxins, Furans	Low-temperature burning triggers de novo synthesis of toxic dioxins. Requires high-temperature incineration[3].
Required Destruction Temp	> 1100°C (2012°F)	The high bond dissociation energy of the C-F bond requires extreme heat for complete thermal destruction[4].
Containment Material	HDPE or PTFE-lined	Trace moisture can react with degraded halogens to form corrosive hydrofluoric (HF) or hydrobromic (HBr) acids, which will degrade standard steel drums.

Step-by-Step Disposal Methodology

The following protocol ensures that the disposal of 4-Amino-3-bromo-5-fluorobenzamide is safe, compliant, and environmentally responsible. Every step is designed to validate the integrity of the next.

Phase 1: Source Segregation and Containment

Causality: Mixing halogenated waste with general solvent waste contaminates the entire bulk stream, shifting it into a highly regulated, high-cost disposal category.

• Isolate the Stream: Dedicate a specific waste carboy or drum exclusively for "Halogenated Organic Waste." Do not mix 4-Amino-3-bromo-5-fluorobenzamide with acetone, ethanol, or other non-halogenated solvents.

• Select Proper Containment: Use High-Density Polyethylene (HDPE) or PTFE-lined containers. Do not use unlined metal drums. If the compound degrades or is dissolved in a solvent that absorbs atmospheric moisture, the resulting free halogens can form acids that rapidly corrode metal.

• Seal and Vent: Ensure the container is tightly sealed using a vented cap if the waste is dissolved in volatile halogenated solvents (e.g., DCM) to prevent pressure build-up.

Phase 2: RCRA Labeling and Accumulation

Causality: Treatment, Storage, and Disposal Facilities (TSDFs) rely on accurate generator labeling to route waste to the correct thermal oxidizer. Mislabeling can result in catastrophic emissions.

• Apply RCRA Labels: Label the container prominently with "Hazardous Waste - Halogenated Aromatic Amide (Contains Br, F)."

• Assign EPA Waste Codes: Depending on the solvent matrix, assign the appropriate EPA waste codes (e.g., F002 for spent halogenated solvents)[2].

• Monitor Accumulation Limits: Adhere strictly to your facility's generator status limits. Large Quantity Generators (LQGs) must ship waste off-site within 90 days of the accumulation start date, while Small Quantity Generators (SQGs) typically have 180 days[5].

Phase 3: High-Temperature Incineration (Thermal Destruction)

Causality: The only EPA-sanctioned method for destroying halogenated aromatics is high-temperature incineration. Standard incineration (<800°C) fails to break the strong C-F bonds and facilitates the recombination of organic radicals with halogens to form dioxins[4].

• Select a Permitted TSDF: Contract an EPA-licensed TSDF equipped with a rotary kiln or liquid injection incinerator capable of handling halogenated waste[6].

• Verify Destruction Parameters: Ensure the facility operates its primary combustion chamber at >1100°C with a minimum gas residence time of 2 seconds in an oxygen-rich environment. This guarantees a Destruction and Removal Efficiency (DRE) of 99.99%, preventing the de novo synthesis of brominated and fluorinated dioxins[3].

Phase 4: Flue Gas Scrubbing and Ash Management

Causality: Even with perfect combustion, the halogens are converted into gaseous hydrofluoric acid (HF) and hydrobromic acid (HBr), which must be neutralized before atmospheric release[4].

• Confirm Scrubber Capabilities: The chosen TSDF must utilize multi-stage wet scrubbers (typically utilizing sodium hydroxide or calcium hydroxide) to neutralize acidic exhaust gases.

• Ash Disposal: The remaining bottom ash and fly ash must be tested for leachable halogens and heavy metals, followed by stabilization and disposal in a RCRA Subtitle C secure hazardous waste landfill.

Disposal Workflow Visualization

The following diagram illustrates the logical progression of the disposal process, highlighting the critical transition from lab-scale segregation to industrial thermal destruction.

Workflow for the safe disposal and thermal destruction of halogenated aromatic waste.

Validation & Environmental Monitoring

To ensure this protocol is a self-validating system, laboratories and their contracted TSDFs must employ continuous monitoring:

• Continuous Emissions Monitoring Systems (CEMS): TSDFs must continuously monitor carbon monoxide (CO) and oxygen (O2) levels in the stack gas. A spike in CO indicates incomplete combustion, which immediately flags a risk of dioxin formation[4].

• Waste Profiling: Before shipping, the laboratory must run a bomb calorimetry or gas chromatography (GC) profile on the waste drum to provide the TSDF with the exact halogen percentage, allowing them to calibrate their scrubber feed rates accordingly.

References

• US EPA. "Applicability and Requirements of the RCRA Organic Air Emission Standards." epa.gov.[Link]

• US EPA. "40 CFR Part 261 -- Identification and Listing of Hazardous Waste - eCFR." ecfr.gov.[Link]

• US EPA. "Hazardous Waste Management Facilities and Units." epa.gov.[Link]

• US EPA. "Learn about Dioxin." epa.gov. [Link]

• National Institutes of Health (NIH). "Methods of Responsibly Managing End-of-Life Foams and Plastics Containing Flame Retardants: Part II." nih.gov.[Link]

• American Chemical Society (ACS). "Formation, Measurement, and Control of Dioxins from the Incineration of Municipal Solid Wastes: Recent Advances and Perspectives." acs.org.[Link]

Sources

• 1. epa.gov [epa.gov]
• 2. eCFR :: 40 CFR Part 261 -- Identification and Listing of Hazardous Waste [ecfr.gov]
• 3. Methods of Responsibly Managing End-of-Life Foams and Plastics Containing Flame Retardants: Part II - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. epa.gov [epa.gov]
• 6. epa.gov [epa.gov]